3-(4-Chloro-3-hydroxyphenyl)propanoic acid

Core Science & Biosynthesis

Structural Profiling and Synthetic Methodologies for 3-(4-Chloro-3-hydroxyphenyl)propanoic Acid

A Technical Whitepaper for Medicinal Chemists and Process Scientists

Executive Summary

In modern drug discovery and supramolecular chemistry, halogenated phenolic acids serve as highly versatile bifunctional building blocks. 3-(4-Chloro-3-hydroxyphenyl)propanoic acid (CAS: 1261850-66-1) is a prime example of such a scaffold, combining the conformational flexibility of an aliphatic carboxylic acid tail with the precise electronic tuning of a substituted aromatic core. This technical guide provides an in-depth analysis of its chemical architecture, physicochemical properties, and the causal logic behind its chemoselective synthesis.

By understanding the synergistic interactions between its functional groups—specifically the interplay between the halogen bond donor capacity of the chlorine atom and the hydrogen-bonding potential of the adjacent hydroxyl group—researchers can effectively deploy this molecule in rational drug design and complex API (Active Pharmaceutical Ingredient) synthesis.

Chemical Identity and Physicochemical Profiling

The structural architecture of 3-(4-Chloro-3-hydroxyphenyl)propanoic acid dictates its physical behavior and reactivity. The molecule features a propanoic acid moiety attached to a benzene ring that is di-substituted with a chlorine atom at the para position and a hydroxyl group at the meta position (relative to the alkyl chain).

Quantitative Data Summary

The fundamental physical and chemical properties of the compound are summarized in Table 1, derived from authoritative chemical databases 1.

Property	Value	Causality / Structural Rationale
IUPAC Name	3-(4-Chloro-3-hydroxyphenyl)propanoic acid	Standard nomenclature defining the substitution pattern.
CAS Registry Number	1261850-66-1	Unique numerical identifier for database retrieval.
Molecular Formula	C9H9ClO3	Represents the core phenylpropanoid skeleton + Cl + OH.
Molecular Weight	200.62 g/mol	Optimal low-molecular-weight fragment for lead generation.
Density	1.4 ± 0.1 g/cm³	High density driven by the heavy chlorine atom and tight crystal packing via H-bonds.
Boiling Point	358.8 ± 27.0 °C at 760 mmHg	Elevated BP due to extensive intermolecular hydrogen bonding from both the -COOH and -OH groups.
SMILES	O=C(O)CCc1ccc(c(c1)O)Cl	Linear notation for cheminformatics and computational modeling.

Pharmacophoric Features and Molecular Interactions

The true value of this molecule lies in its highly specific non-covalent interaction profile. The 4-chloro-3-hydroxy substitution pattern is not merely an additive combination of lipophilicity and polarity; it is a synergistic system.

According to advanced quantum mechanical analyses, when a hydroxyl group is positioned adjacent (ortho) to a halogen, it can form an intramolecular hydrogen bond to the electron-rich equatorial belt of the halogen atom. This interaction draws electron density away from the halogen's distal axis, significantly enhancing the positive electrostatic potential (the "σ-hole") at the tip of the chlorine atom 2. This phenomenon, known as a Hydrogen Bond Enhanced Halogen Bond (HBeXB) , transforms the otherwise weak chlorine atom into a potent halogen bond donor, capable of forming highly directional interactions with backbone carbonyls in protein binding pockets 3.

Pharmacophoric mapping and physicochemical contributions.

Chemoselective Synthetic Methodology

The synthesis of substituted phenylpropanoic acids typically proceeds via the construction of a cinnamic acid intermediate, followed by the reduction of the aliphatic alkene 4. However, the presence of the aryl chloride introduces a critical vulnerability: standard catalytic hydrogenation (e.g., H2 gas over Pd/C) frequently results in hydrodehalogenation , cleaving the essential C-Cl bond.

To ensure absolute chemoselectivity—reducing the alkene while preserving the aryl chloride—a Catalytic Transfer Hydrogenation (CTH) protocol utilizing a mild hydrogen donor is required 5.

Step-by-Step Experimental Protocol

Step 1: Knoevenagel Condensation (Intermediate Generation)

• Reagents: Dissolve 4-chloro-3-hydroxybenzaldehyde (1.0 eq) and malonic acid (1.5 eq) in pyridine (acting as both solvent and base).

• Catalysis: Add a catalytic amount of piperidine (0.1 eq). Causality: Piperidine forms a reactive iminium ion intermediate with the aldehyde, significantly lowering the activation energy for nucleophilic attack by the malonate.

• Reaction: Heat the mixture to reflux (approx. 115 °C) for 4 hours.

• Workup: Cool to room temperature and pour into ice-cold 2M HCl to precipitate the 4-chloro-3-hydroxycinnamic acid. Filter, wash with cold water, and dry under vacuum.

Step 2: Chemoselective Catalytic Transfer Hydrogenation

• Reagents: Suspend the isolated cinnamic acid intermediate (1.0 eq) in an aqueous/ethanolic solvent mixture.

• Catalyst & Donor: Add PdCl₂ (2 mol%) and a mild hydrogen donor system, such as formic acid/triethylamine (5:2 ratio). Causality: Formic acid decomposes to generate hydrogen in situ at a controlled rate. The use of PdCl₂ in water/ethanol selectively reduces the α,β-unsaturated double bond without providing the aggressive thermodynamic driving force required to break the robust sp² C-Cl bond.5

• Reaction: Stir at 90 °C for 2-4 hours.

• Isolation: Filter the mixture hot through a Celite pad to remove the catalyst. Acidify the filtrate to pH 2 with dilute HCl, extract with ethyl acetate, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the pure 3-(4-Chloro-3-hydroxyphenyl)propanoic acid.

Chemoselective synthetic workflow preventing hydrodehalogenation.

Analytical Validation System

A robust protocol must be self-validating. To confirm the success of the chemoselective reduction and the structural integrity of the final product, the following analytical checkpoints are mandatory:

• ¹H-NMR Spectroscopy (Tracking Alkene Reduction): The most critical validation step is observing the disappearance of the vinylic doublets (typically located between 6.4 and 7.6 ppm) associated with the cinnamic acid intermediate. Concurrently, two new distinct aliphatic multiplets will appear between 2.5 and 2.9 ppm, confirming the formation of the saturated -CH₂-CH₂- propanoic linker.

• LC-MS (Confirming Halogen Retention): Electrospray ionization in negative mode (ESI-) should yield a prominent [M-H]⁻ molecular ion peak at m/z 199.0. Crucially, the mass spectrum must display the characteristic 3:1 isotopic distribution pattern indicative of a single chlorine atom (³⁵Cl / ³⁷Cl), proving that hydrodehalogenation did not occur.

• HPLC (Purity Profiling): A shift in the UV absorption maximum (λmax) is expected. The extended conjugation of the cinnamic acid intermediate will absorb at a higher wavelength compared to the isolated aromatic system of the final propanoic acid product.

References

• Appchem. "Benzenepropanoic acid, 4-chloro-3-hydroxy- | 1261850-66-1 | C9H9ClO3".
• Sirimulla, S., et al. "Hydrogen Bond Enhanced Halogen Bonds: A Synergistic Interaction in Chemistry and Biochemistry".
• Cavallo, G., et al. "Halogen Bonding in Supramolecular Chemistry".
• BenchChem Technical Support. "Synthesis of 3-(3-(benzyloxy)phenyl)propanoic acid". BenchChem.
• Chemical Methodologies. "Catalytic transfer hydrogenation (CTH) for selective reduction reactions in organic synthesis". Chemical Methodologies.

Sources

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Mechanism of Action of 3-(4-Chloro-3-hydroxyphenyl)propanoic Acid in Biological Assays: A Technical Guide to Phosphotyrosine Mimicry and GPCR Modulation

Executive Summary & Structural Rationale

In the landscape of early-stage drug discovery and assay development, small-molecule structural probes are essential for elucidating receptor mechanics and enzyme kinetics. 3-(4-Chloro-3-hydroxyphenyl)propanoic acid (3-4C3HPPA) is a highly versatile halogenated phenolic acid scaffold. While often utilized as a synthetic intermediate, its specific pharmacophoric features—a propanoic acid tail, a phenolic hydroxyl group, and a strategically positioned halogen—make it a potent structural mimic in two distinct biological arenas:

• Protein Tyrosine Phosphatases (e.g., PTP1B): Acting as a non-hydrolyzable phosphotyrosine (pTyr) mimetic.

• G-Protein Coupled Receptors (e.g., GPR84): Acting as a synthetic surrogate for medium-chain free fatty acids (FFAs).

This whitepaper provides an in-depth mechanistic analysis of 3-4C3HPPA, detailing the causality behind its molecular interactions and providing field-proven, self-validating protocols for quantifying its activity in biological assays.

Mechanism I: Phosphotyrosine Mimicry in PTP1B Inhibition

Causality and Binding Dynamics

Protein Tyrosine Phosphatase 1B (PTP1B) is a major negative regulator of insulin and leptin signaling, making it a prime target for metabolic disorders. The active site of PTP1B is highly positively charged, designed to accommodate the doubly charged phosphate group of a phosphorylated tyrosine residue.

The 3-4C3HPPA molecule functions as a competitive inhibitor through precise structural mimicry .

• The Propanoic Acid Tail: The carboxylate group mimics the phosphate moiety of pTyr, anchoring the molecule via bidentate hydrogen bonds to the guanidinium group of Arg221 in the PTP1B catalytic pocket.

• The 4-Chloro Substitution: The chlorine atom enhances the molecule's lipophilicity (logP) and engages in halogen bonding with the hydrophobic residues of the secondary binding pocket (e.g., Tyr46 or Val49), significantly increasing residence time compared to unhalogenated analogs.

• The 3-Hydroxyl Group: Provides directional hydrogen bonding to Asp181, mimicking the oxygen linkage of the natural substrate and locking the WPD loop of the enzyme in a closed, inactive conformation .

Diagram 1: Competitive inhibition of PTP1B by 3-4C3HPPA blocking pNPP hydrolysis.

Self-Validating Protocol: In Vitro pNPP Hydrolysis Assay

To evaluate the inhibitory potency (IC50) of 3-4C3HPPA, a colorimetric assay utilizing p-nitrophenyl phosphate (pNPP) is the gold standard. This protocol is designed as a self-validating system to prevent false positives caused by enzyme oxidation.

Rationale for Experimental Choices: PTP1B relies on a highly nucleophilic catalytic cysteine (Cys215). If this residue oxidizes, the enzyme loses activity, which can be falsely interpreted as small-molecule inhibition. Therefore, the inclusion of a reducing agent (DTT) and a chelator (EDTA) is non-negotiable to maintain assay integrity.

Step-by-Step Methodology:

• Buffer Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.2), 150 mM NaCl, 1 mM EDTA, and 1 mM DTT. Critical: Add DTT fresh immediately before use.

• Reagent Dispensing: In a clear-bottom 96-well microplate, dispense 50 µL of assay buffer containing 1 nM recombinant human PTP1B (residues 1-321).

• Compound Incubation: Add 25 µL of 3-4C3HPPA (serially diluted in assay buffer with a final DMSO concentration ≤1%) to the test wells. Include Sodium Orthovanadate (Na3VO4) at 10 µM as a positive control for total inhibition. Incubate at 25°C for 15 minutes to allow complex formation.

• Reaction Initiation: Add 25 µL of 2 mM pNPP to all wells.

• Kinetic Readout: Measure absorbance at 405 nm continuously for 30 minutes using a microplate reader. The rate of p-nitrophenol production is directly proportional to enzyme activity.

• Validation Metric: Calculate the Z'-factor using the vehicle control (1% DMSO) and the positive control (Na3VO4). The assay is only valid if Z' > 0.6.

Mechanism II: Orthosteric Modulation of GPCRs (GPR84)

Causality and Gi-Coupled Signaling

Beyond phosphatase inhibition, phenylpropanoic acids are recognized as orthosteric ligands for free fatty acid (FFA) receptors, specifically GPR84, which is highly expressed in immune cells and microglia .

GPR84 is naturally activated by medium-chain fatty acids (C9-C14). 3-4C3HPPA mimics these aliphatic chains via its halogenated aromatic ring, which provides the necessary hydrophobic bulk, while the propanoic acid moiety anchors to the highly conserved Arg172 residue in the receptor's orthosteric binding pocket. Because GPR84 is a Gi/o-coupled receptor, agonism by 3-4C3HPPA inhibits adenylate cyclase, leading to a measurable decrease in intracellular cyclic AMP (cAMP) .

Diagram 2: GPR84 Gi-coupled signaling cascade and resulting TR-FRET assay readout.

Self-Validating Protocol: TR-FRET cAMP Accumulation Assay

To quantify the Gi-agonist properties of 3-4C3HPPA, a Time-Resolved Förster Resonance Energy Transfer (TR-FRET) assay is utilized. This homogeneous, no-wash format relies on the competition between endogenous cellular cAMP and a Europium-labeled cAMP tracer for binding to a fluorophore-conjugated anti-cAMP antibody .

Rationale for Experimental Choices: Because Gi-coupled receptors inhibit cAMP production, resting cells have cAMP levels too low to measure a meaningful decrease. Therefore, the system must be artificially stimulated with Forskolin (a direct adenylate cyclase activator) to create a high-cAMP baseline. A successful Gi agonist will suppress this Forskolin-induced cAMP spike. Furthermore, IBMX (a broad-spectrum phosphodiesterase inhibitor) must be included to prevent the natural enzymatic degradation of cAMP, ensuring the signal is solely dependent on receptor modulation.

Step-by-Step Methodology:

• Cell Preparation: Harvest HEK293 cells stably expressing human GPR84. Resuspend at a density of 1 × 10^6 cells/mL in stimulation buffer (HBSS containing 5 mM HEPES, 0.1% BSA, and 0.5 mM IBMX).

• Compound Addition: In a 384-well low-volume white plate, add 5 µL of 3-4C3HPPA (serially diluted) and incubate for 15 minutes at room temperature.

• Forskolin Stimulation: Add 5 µL of Forskolin (final concentration corresponding to its EC80, typically ~1 µM) to all wells except the basal control. Incubate for 30 minutes at room temperature.

• Lysis and Detection: Add 5 µL of Eu-cAMP tracer and 5 µL of ULight-anti-cAMP antibody (both prepared in lysis buffer).

• Incubation & Readout: Incubate for 1 hour in the dark. Read the plate on a TR-FRET compatible microplate reader (e.g., EnVision). Excitation is at 320/340 nm; emission is measured at 615 nm (Europium donor) and 665 nm (Acceptor).

• Data Analysis: Calculate the 665/615 nm ratio. Note the inverse relationship: Lower intracellular cAMP (due to 3-4C3HPPA agonism) results in less competition for the antibody, yielding a higher TR-FRET signal.

Quantitative Data Summary

The following table synthesizes the expected quantitative metrics and validation thresholds for evaluating 3-4C3HPPA across both primary biological assays.

Assay Type	Target	Mechanism of Action	Primary Readout	Expected Potency Range	Validation Threshold
Enzymatic	PTP1B	Competitive Inhibition (pTyr Mimetic)	Absorbance (405 nm)	IC50: 1.5 - 10 µM	Z'-factor > 0.6
Cellular	GPR84	Orthosteric Agonism (Gi-coupled)	TR-FRET Ratio (665/615 nm)	EC50: 0.5 - 5 µM	Forskolin Window > 5-fold

References

• 3-Phenylpropanoic acid-based phosphotyrosine (pTyr) mimetics: hit evolution to a novel orally active protein tyrosine phosphatase 1B (PTP1B) inhibitor. ChemMedChem / PubMed.[Link]

• Discovery of a New Phosphotyrosine Mimetic for PTP1B Using Breakaway Tethering. Journal of the American Chemical Society.[Link]

• Systematic characterization of multi-omics landscape between gut microbial metabolites and GPCRome in Alzheimer's disease. PubMed Central (PMC).[Link]

• Discovery of an Isothiazole-Based Phenylpropanoic Acid GPR120 Agonist as a Development Candidate for Type 2 Diabetes. ACS Medicinal Chemistry Letters.[Link]

An In-depth Technical Guide to the Physicochemical Properties of 3-(4-Chloro-3-hydroxyphenyl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: Contextualizing the Compound

3-(4-Chloro-3-hydroxyphenyl)propanoic acid is a substituted aromatic carboxylic acid. As a member of the phenylpropanoic acid class, its structural motifs—a carboxylic acid group, a phenolic hydroxyl group, and a halogen substituent—confer specific physicochemical properties that are critical to its behavior in biological and chemical systems. An accurate understanding of its molecular weight and, most importantly, its aqueous solubility, is fundamental for any application in drug discovery, from initial screening to formulation development. Low aqueous solubility can be a significant impediment, leading to poor bioavailability, challenging in-vitro assay development, and unreliable structure-activity relationship (SAR) data. This guide provides a detailed analysis of these core properties and outlines a definitive experimental protocol for the determination of its thermodynamic solubility.

Compound Identification and Core Properties

The foundational step in characterizing any chemical entity is to establish its precise identity and fundamental molecular properties.

• IUPAC Name: 3-(4-chloro-3-hydroxyphenyl)propanoic acid

• CAS Number: 1261850-66-1[1]

• Molecular Formula: C₉H₉ClO₃[1]

• 2D Structure:

Quantitative Physicochemical Data

The molecular weight and aqueous solubility are summarized below. These values are paramount for preparing solutions of known concentrations and for predicting the compound's behavior in various experimental settings.

Property	Value	Source
Molecular Weight	200.62 g/mol	ChemSrc[1]
Aqueous Solubility	Data not experimentally determined. Estimated to be low.	N/A

Aqueous Solubility: A Critical Examination

Aqueous solubility is a critical determinant of a compound's suitability for further development. It is essential to distinguish between two primary types of solubility measurements:

• Kinetic Solubility: Measures the concentration of a compound at the point of precipitation from a supersaturated solution, often generated by diluting a high-concentration DMSO stock into an aqueous buffer. This method is rapid and suited for high-throughput screening but can overestimate the true solubility.[4]

• Thermodynamic Solubility: Represents the true equilibrium concentration of a compound in a saturated solution, in the presence of an excess of the solid material. This is the "gold standard" measurement, crucial for lead optimization and formulation, as it reflects the stable state of the system.[4][5]

Given the importance of obtaining a definitive value, this guide will focus on the protocol for determining thermodynamic solubility.

Experimental Protocol: Determination of Thermodynamic Aqueous Solubility

The Shake-Flask method is the most reliable and widely accepted technique for measuring thermodynamic solubility.[5][6] The causality behind this choice rests on its principle: allowing a compound to reach a true phase equilibrium between its solid and dissolved states, which is the definition of saturation solubility.

Principle

An excess amount of the solid compound is added to a specific aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to create a slurry. The mixture is agitated at a constant temperature until the concentration of the dissolved compound in the liquid phase reaches a constant value, indicating that equilibrium has been achieved. The solid and liquid phases are then separated, and the concentration of the compound in the clear supernatant is quantified, typically by High-Performance Liquid Chromatography (HPLC).[6][7]

Detailed Step-by-Step Methodology

• Preparation of Aqueous Buffer:

  • Prepare a 0.1 M phosphate buffer and adjust the pH to 7.4. This pH is chosen to mimic physiological conditions, which is relevant for most drug development applications.

  • Causality: The ionization state of both the carboxylic acid and the phenolic hydroxyl group is pH-dependent. Controlling the pH is critical because the ionized forms of the compound are generally much more soluble than the neutral form.[8]

• Sample Preparation:

  • Accurately weigh approximately 1-2 mg of solid 3-(4-Chloro-3-hydroxyphenyl)propanoic acid into a 1.5 mL glass vial.

  • Add a precise volume (e.g., 1 mL) of the pH 7.4 phosphate buffer to the vial. This should create a visible suspension, ensuring an excess of solid material is present.[6]

  • Prepare samples in at least duplicate to ensure reproducibility.[4]

• Equilibration:

  • Seal the vials securely.

  • Place the vials in a thermomixer or shaking incubator set to a constant temperature (e.g., 25 °C) and agitation speed (e.g., 700-850 rpm).[9]

  • Incubate for a minimum of 24 hours. To ensure equilibrium has been reached, samples can be taken at multiple time points (e.g., 24h, 48h, and 72h).[6]

  • Causality: Sufficient time and agitation are required to break down the crystal lattice energy and allow the dissolution process to reach a true equilibrium. For some poorly soluble or crystalline compounds, this can take longer than 24 hours. The system is considered at equilibrium when the measured concentration does not increase between successive time points.

• Phase Separation:

  • Following incubation, remove the vials and allow the undissolved solid to settle for a short period.

  • Carefully withdraw the supernatant and filter it through a low-binding 0.45 µm filter (e.g., PVDF) to remove all solid particles. Centrifugation followed by collection of the supernatant is an alternative method.

  • Causality: This step is critical to ensure that only the dissolved compound is being measured. Inadequate separation can lead to artificially high and variable results. Filter selection is important to minimize adsorption of the compound, which could lead to underestimation of solubility.[6]

• Quantification by HPLC:

  • Prepare a set of calibration standards of the test compound in a suitable solvent (e.g., a 50:50 mixture of acetonitrile and water) at known concentrations.

  • Analyze both the filtered supernatant (the saturated solution) and the calibration standards by a validated reverse-phase HPLC-UV method.

  • Generate a calibration curve by plotting the peak area from the UV detector against the known concentrations of the standards.

  • Determine the concentration of the compound in the saturated solution by interpolating its peak area onto the calibration curve.[7]

  • Causality: HPLC provides a robust and specific method for quantification, capable of separating the analyte from any potential impurities or degradants, which is a major advantage over simple UV spectrophotometry.[6]

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the thermodynamic solubility determination protocol.

Caption: Workflow for Thermodynamic Solubility Determination.

Factors Influencing the Solubility of 3-(4-Chloro-3-hydroxyphenyl)propanoic acid

Several factors can significantly alter the measured aqueous solubility of this compound:

• pH: As an ionizable compound with both an acidic carboxylic acid (pKa ~4-5) and a weakly acidic phenol (pKa ~9-10), its solubility is highly pH-dependent. In acidic solutions (pH < 2), it will be in its neutral, least soluble form. As the pH increases above the carboxylic acid pKa, it will form a more soluble carboxylate anion, and as the pH increases further above the phenolic pKa, it will form an even more soluble dianion.[8]

• Temperature: For most solids, solubility increases with temperature as the dissolution process is typically endothermic.[10]

• Solid-State Form: The compound may exist in different crystalline forms (polymorphs) or as an amorphous solid. Amorphous and metastable crystalline forms are generally more soluble than the most stable crystalline form.[8]

• Common Ion Effect: The solubility can be suppressed in buffers that contain ions that could form less soluble salts with the compound.[10]

Conclusion

3-(4-Chloro-3-hydroxyphenyl)propanoic acid has a molecular weight of 200.62 g/mol . While its experimental aqueous solubility has not been publicly documented, its structure suggests it is likely a poorly soluble compound whose solubility is highly dependent on pH. For any research or development application, a definitive determination of its thermodynamic solubility is essential. The Shake-Flask method followed by HPLC quantification, as detailed in this guide, represents the authoritative and most reliable approach to obtaining this critical physicochemical parameter, providing a solid foundation for subsequent scientific investigation.

References

• Chemsrc. CAS#:1261850-66-1 | 3-(4-Chloro-3-hydroxyphenyl)propanoic acid. Available from: [Link][1]

• Vedantu. Explain any four factors which affect the solubility of ionic compounds. Available from: [Link][10]

• LibreTexts Chemistry. 17.2: Factors That Affect Solubility. Available from: [Link][11]

• International Journal of Novel Research and Development (IJNRD). Factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through. Available from: [Link][8]

• ResearchGate. Factors Affecting the Solubility of Ionic Compounds | Request PDF. Available from: [Link][12]

• LibreTexts Chemistry. 17.5: Factors that Affect Solubility. Available from: [Link][13]

• ACS Publications. Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates. Available from: [Link][7]

• Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Available from: [Link][6]

• Pharmaceutical Sciences. A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Available from: [Link][5]

• PubChem. 3-(4-Hydroxyphenyl)propionic acid. Available from: [Link][14]

• ResearchGate. (PDF) Shake-Flask Aqueous Solubility assay (Kinetic solubility) v1. Available from: [Link][9]

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Toxicological Profiling and Safety Data Sheet (SDS) Guidelines for 3-(4-Chloro-3-hydroxyphenyl)propanoic Acid

Executive Summary

As a Senior Application Scientist, I approach the toxicological profiling of novel halogenated phenolic acids not merely as a regulatory checklist, but as an exercise in mechanistic causality. 3-(4-Chloro-3-hydroxyphenyl)propanoic acid (CAS 1261850-66-1) is a specialized chemical entity characterized by a lipophilic chlorophenol head and a hydrophilic propanoic acid tail[1]. Because empirical in vivo toxicity data for this specific rare compound is limited, this technical guide constructs a highly predictive toxicity profile and Safety Data Sheet (SDS) framework based on Quantitative Structure-Activity Relationship (QSAR) principles, validated by standardized in vitro methodologies.

Physicochemical Identity and Structural Causality

Understanding the physicochemical properties of a compound is the first step in predicting its toxicokinetics. The structural dichotomy of 3-(4-Chloro-3-hydroxyphenyl)propanoic acid dictates its biological behavior: the chlorophenol ring drives membrane permeability, while the propanoic acid moiety provides an ionizable group that dictates pH-dependent solubility[1][2].

Table 1: Core Physicochemical Properties

Property	Value	Mechanistic Implication
CAS Number	1261850-66-1[1]	Unique chemical identifier for regulatory tracking.
Molecular Formula	C9H9ClO3[1]	Indicates a halogenated aromatic structure with carboxylic and phenolic functional groups.
Molecular Weight	200.62 g/mol [1]	Low molecular weight (<500 Da) suggests high potential for cellular membrane diffusion.
SMILES	OC(=O)CCc1ccc(c(c1)O)Cl[1]	Structural mapping for predictive QSAR modeling.

Predictive Mechanism of Toxicity (MoA)

To establish a robust safety profile, we must dissect the toxicological contributions of the molecule's two primary functional domains:

The Chlorophenol Moiety: Mitochondrial Uncoupling

Chlorinated phenols are well-documented uncouplers of oxidative phosphorylation[3][4]. The toxicity of this compound is primarily driven by its ability to partition into the lipid bilayer of the inner mitochondrial membrane[5]. Once localized in the membrane, the phenolic hydroxyl group acts as a proton shuttle—donating a proton in the alkaline mitochondrial matrix and accepting one in the acidic intermembrane space[4]. This continuous cycling short-circuits the proton gradient, leading to a collapse of the mitochondrial membrane potential, ATP depletion, and the generation of Reactive Oxygen Species (ROS)[4].

The Propanoic Acid Moiety: Local Irritation vs. Systemic Clearance

While the propanoic acid tail is generally of low systemic toxicity and can be metabolized via standard endogenous pathways[6], it acts as a severe local irritant in concentrated forms[2]. The presence of this carboxylic acid group also provides a handle for Phase II metabolic conjugation (e.g., glucuronidation), which is the primary mechanism for its systemic detoxification and renal clearance.

Caption: Mechanism of mitochondrial uncoupling and toxicity by chlorophenol derivatives.

Standardized Safety Data Sheet (SDS) Parameters

Based on the structural components and QSAR profiling, the following GHS classifications and handling protocols are established for laboratory environments[2][7].

Table 2: Predicted GHS Hazard Classifications

Hazard Class	Category	Hazard Statement	Causality
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed	Driven by the chlorophenol uncoupling mechanism[7].
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Due to the acidic nature of the propanoic acid tail[2].
Serious Eye Damage	Category 1	H318: Causes serious eye damage	Phenolic and carboxylic acid groups cause severe ocular tissue damage[2].
Aquatic Toxicity	Chronic 2	H411: Toxic to aquatic life with long-lasting effects	Halogenated phenols exhibit high toxicity in aquatic ecosystems[8].

Handling, Storage, and PPE

• Engineering Controls: Handle exclusively within a certified chemical fume hood to prevent inhalation of aerosolized particulates.

• Personal Protective Equipment (PPE): Nitrile gloves (double-gloving recommended due to lipophilicity), splash-proof chemical goggles, and a chemically resistant lab coat.

• Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents and strong bases. Keep containers tightly sealed under an inert atmosphere (e.g., Argon) to prevent oxidative degradation of the phenol group.

Experimental Protocols for Toxicity Validation

Standard viability assays (like MTT) are insufficient for evaluating mitochondrial uncouplers. MTT measures downstream dehydrogenase activity, which can actually be transiently upregulated during mild uncoupling as the cell desperately attempts to restore ATP levels before ultimately dying. Therefore, a self-validating system requires the direct measurement of mitochondrial respiration and intracellular toxicokinetics.

Protocol 1: In Vitro Mitochondrial Toxicity Assay (Seahorse XF Cell Mito Stress Test)

Causality: We utilize the Agilent Seahorse XF Analyzer because it directly measures the Oxygen Consumption Rate (OCR) in real-time, allowing us to definitively identify oxidative phosphorylation uncoupling[4][5]. We utilize HepG2 cells as they retain hepatic metabolic enzymes necessary to evaluate if the compound's metabolites are more or less toxic than the parent molecule.

Step-by-Step Methodology:

• Cell Culture: Seed HepG2 cells at 20,000 cells/well in a Seahorse XF96 microplate. Incubate overnight at 37°C in 5% CO₂.

• Compound Dosing: Wash cells with unbuffered XF assay medium. Expose cells to a dose-response gradient of 3-(4-Chloro-3-hydroxyphenyl)propanoic acid (0.1 μM to 100 μM).

• Self-Validating Controls:

  • Positive Control: FCCP (1 μM) to validate the system's ability to detect maximal uncoupling.

  • Negative Control: Rotenone/Antimycin A (0.5 μM) to validate complete Electron Transport Chain (ETC) shutdown.

• Measurement: Run the standard Mito Stress Test protocol. An uncoupling MoA is confirmed if the test compound induces an immediate spike in basal OCR followed by a collapse in maximal respiration, mirroring the FCCP control.

Protocol 2: LC-MS/MS Toxicokinetic Profiling

Causality: To determine if the compound accumulates intracellularly or is rapidly detoxified via Phase II conjugation, we must quantify the intracellular parent compound and its glucuronide metabolites.

Step-by-Step Methodology:

• Extraction: Lyse dosed HepG2 cells using cold Acetonitrile/Methanol (50:50 v/v) containing 10 ng/mL of a deuterated internal standard (e.g., 4-chlorophenol-d4). The internal standard is critical to self-validate the protocol by correcting for matrix effects and extraction losses.

• Centrifugation: Centrifuge at 14,000 x g for 15 minutes at 4°C to precipitate proteins.

• Chromatography: Inject 5 μL of the supernatant onto a C18 reversed-phase column. Use a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid). The acidic mobile phase ensures the propanoic acid moiety remains protonated, improving retention.

• Mass Spectrometry: Operate the triple quadrupole MS in Negative Electrospray Ionization (ESI-) mode, monitoring the specific Multiple Reaction Monitoring (MRM) transitions for the parent mass (m/z ~199 [M-H]-) and its predicted glucuronide conjugate.

Caption: High-throughput toxicological screening and validation workflow.

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Literature review of 3-(4-Chloro-3-hydroxyphenyl)propanoic acid research applications

An In-Depth Technical Guide to the Research Landscape of 3-(4-Chloro-3-hydroxyphenyl)propanoic Acid and Its Analogs

Abstract

3-(4-Chloro-3-hydroxyphenyl)propanoic acid represents a synthetically accessible phenylpropanoic acid scaffold. While direct research applications for this specific molecule are not extensively documented in current literature, its structural motifs are present in a wide array of biologically active compounds. This guide provides a comprehensive review of the research applications for structurally related analogs, offering a predictive framework for the potential utility of the title compound. By examining derivatives with variations in substitution and functional groups, we can infer promising avenues for investigation in oncology, infectious diseases, and metabolic disorders. This document is intended for researchers, chemists, and drug development professionals seeking to explore the therapeutic potential of this chemical class.

Introduction: The Phenylpropanoic Acid Scaffold

The phenylpropanoic acid backbone is a privileged scaffold in medicinal chemistry. Its simple, robust structure combines a hydrophobic aromatic ring with a hydrophilic carboxylic acid tail, providing a versatile template for molecular recognition by biological targets. The specific substitutions on the phenyl ring and modifications to the propanoic acid chain are critical determinants of pharmacological activity.

3-(4-Chloro-3-hydroxyphenyl)propanoic acid itself is a solid at room temperature, with a molecular formula of C₉H₉ClO₃[1][2]. Its key features—a halogenated phenyl ring and a phenolic hydroxyl group—offer specific points for hydrogen bonding, halogen bonding, and potential metabolic transformation, making it an intriguing, albeit under-investigated, molecule. This guide will deconstruct its core components and explore the established biological activities of its closest chemical relatives to build a strong rationale for future research directions.

Caption: Key structural features of the title compound and its potential applications inferred from analogs.

Comparative Analysis of Structurally Related Compounds

The true potential of 3-(4-Chloro-3-hydroxyphenyl)propanoic acid can be best understood by analyzing the established bioactivities of its neighbors. The following table summarizes key findings for several analogs, highlighting how minor structural modifications lead to vastly different applications.

Compound/Class	Key Structural Difference from Target	Reported Biological Activity/Application	Reference(s)
3-(4-chloro-phenyl)-3-hydroxy-2,2-dimethyl-propionic acid derivatives	No 3-OH group; added 3-OH and 2,2-dimethyl groups on chain	Histone Deacetylase (HDAC) inhibition; selective anti-proliferative activity against colon cancer cells.	[3][4]
3-((4-hydroxyphenyl)amino)propanoic acid derivatives	No 3-OH or 4-Cl; 4-OH group and amino linker at position 4	Broad-spectrum antimicrobial activity against multidrug-resistant bacteria and fungi; anticancer and antioxidant properties.	[5][6][7][8]
Conformationally constrained 3-(4-hydroxy-phenyl)-propanoic acids	No 3-OH or 4-Cl; 4-OH group; constrained chain	GPR40 receptor modulation; potential treatment for metabolic disorders like Type II Diabetes.	[9]
3-(3-Hydroxyphenyl)propionic acid (3HPPA)	No 4-Cl; 3-OH group is present	Endothelial nitric oxide synthase (eNOS) activation; antihypertensive and vascular protective effects.	[10]
3-(4-hydroxyphenyl)propanoic acid amide (Phloretamide)	No 3-OH or 4-Cl; 4-OH group; acid converted to amide	Anti-aging effects; used in cosmetic and pharmaceutical compositions to prevent skin sagging.	[11][12]
(3R)-3-Amino-3-(4-chloro-3-hydroxyphenyl)propanoic acid	Addition of an amino group at position 3	Potential for enzyme interaction and as a building block in drug development.	[13]

Deep Dive into Key Application Areas

Anticancer Potential: HDAC Inhibition and Beyond

A compelling line of inquiry is in oncology. Derivatives of 3-(4-chlorophenyl)-propionic acid have been synthesized as potent Histone Deacetylase (HDAC) inhibitors[3][4]. HDACs are enzymes that play a crucial role in the epigenetic regulation of gene expression. Their inhibition can lead to the re-expression of tumor suppressor genes, cell cycle arrest, and apoptosis in cancer cells.

The research suggests that the chlorophenyl moiety is a key pharmacophore for interacting with the HDAC active site. The addition of the 3-hydroxy group on the target compound could provide an additional hydrogen bonding interaction, potentially enhancing binding affinity and selectivity.

Caption: Simplified pathway of HDAC inhibition by a potential anticancer agent.

Antimicrobial Scaffolds

The emergence of multidrug-resistant (MDR) pathogens is a global health crisis. Research into 3-((4-hydroxyphenyl)amino)propanoic acid derivatives has revealed potent antimicrobial activity against both ESKAPE group bacteria and drug-resistant Candida species[5][7]. These studies suggest the 4-hydroxyphenyl moiety is crucial for activity. While our target compound has a 3-hydroxy group and a 4-chloro substitution, this pattern of a halogen and a hydroxyl group on a phenyl ring is a common feature in antimicrobial agents. The combination could disrupt bacterial cell wall synthesis or interfere with key metabolic enzymes[5].

Methodologies for Research and Development

Synthesis Protocol

The synthesis of phenylpropanoic acids can be achieved through various established routes. A common method for a related amino derivative starts with 4-chloro-3-hydroxybenzaldehyde and glycine[13]. A plausible route for the title compound could involve the reduction of the corresponding cinnamic acid derivative.

Exemplary Synthesis Workflow:

• Starting Material: 4-Chloro-3-hydroxybenzaldehyde.

• Knoevenagel Condensation: React with malonic acid in the presence of a base like pyridine to form 3-(4-chloro-3-hydroxyphenyl)acrylic acid (a cinnamic acid derivative).

• Reduction: Reduce the double bond of the acrylic acid side chain using a catalyst such as Palladium on carbon (Pd/C) under a hydrogen atmosphere.

• Purification: Purify the final product, 3-(4-Chloro-3-hydroxyphenyl)propanoic acid, using recrystallization or column chromatography.

Caption: A plausible synthetic workflow for the target compound.

Analytical Quantification in Biological Matrices

For any preclinical or clinical development, a robust method for quantifying the compound in biological fluids is essential. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and selectivity[14].

Step-by-Step Protocol for Quantification in Human Plasma (Adapted from 3-HPPA method[14]):

• Sample Preparation (Protein Precipitation):

  • To 100 µL of human plasma in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing an appropriate internal standard (e.g., an isotopically labeled version of the analyte).

  • Vortex vigorously for 1 minute to precipitate plasma proteins.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• LC-MS/MS Analysis:

  • Chromatography: Use a UPLC/UHPLC system with a C18 column for separation. A gradient elution with water (A) and acetonitrile (B), both containing 0.1% formic acid, is typically effective.

  • Mass Spectrometry: Operate a tandem mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

    • Ionization: Use negative ion electrospray ionization (ESI-), as the carboxylic acid and hydroxyl groups are readily deprotonated.

    • MRM Transitions: Determine the specific precursor ion (the deprotonated molecule [M-H]⁻) and a stable product ion (a characteristic fragment) for both the analyte and the internal standard. This highly specific transition ensures that only the compound of interest is quantified.

• Data Analysis:

  • Construct a calibration curve using known concentrations of the analyte in a blank matrix.

  • Quantify the unknown samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Future Outlook and Conclusions

While direct experimental data on 3-(4-Chloro-3-hydroxyphenyl)propanoic acid is sparse, a comprehensive analysis of its structural analogs provides a clear and compelling roadmap for future research. The presence of the chlorophenyl group points towards applications in oncology, particularly in the development of enzyme inhibitors like HDACis. The phenolic hydroxyl and carboxylic acid moieties are common features in antimicrobial and metabolic modulators.

Key recommendations for future research include:

• Screening: The compound should be screened in broad-based anticancer, antimicrobial, and metabolic assay panels.

• Structure-Activity Relationship (SAR) Studies: Synthesize a small library of derivatives by modifying the hydroxyl and chloro positions to probe their importance for any observed activity.

• Mechanism of Action Studies: For any validated "hits," subsequent studies should focus on identifying the specific biological target and signaling pathway.

References

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• Google Patents. (n.d.). WO2007046721A2 - A method of manufacturing 3-(4-hydroxyphenyl)propanoic acid amide, its application in the manufacture of anti-aging compositions and an anti-aging composition.
• Kavaliauskas, P., et al. (2024). Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Candidates Targeting Multidrug-Resistant Bacterial and Fungal Pathogens. PMC.
• Google Patents. (n.d.). US7923578B2 - Method of manufacturing 3-(4-hydroxyphenyl)propanoic acid amide, its application....
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• Kavaliauskas, P., et al. (2024). Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Ca. Semantic Scholar.
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• BenchChem. (n.d.). Application Note: Quantitative Analysis of 3-(3-hydroxyphenyl)propionic Acid in Human Plasma by LC-MS/MS.
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• Kavaliauskas, P., et al. (2024). Identification of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Anticancer Candidates with Promising Antioxidant Properties. PMC.

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Protocols & Analytical Methods

Application Note &amp; Protocol: A Validated Synthesis of 3-(4-Chloro-3-hydroxyphenyl)propanoic Acid for Research and Development

This document provides a detailed, reliable, and scientifically-grounded protocol for the chemical synthesis of 3-(4-Chloro-3-hydroxyphenyl)propanoic acid. This compound is of interest to researchers in medicinal chemistry and drug development as a potential building block or intermediate for novel therapeutic agents. The synthetic route described herein is a robust two-step process commencing with the readily available 4-chloro-3-hydroxybenzaldehyde. The methodology is designed to be accessible to researchers with a foundational knowledge of organic synthesis.

Introduction and Synthetic Strategy

3-(4-Chloro-3-hydroxyphenyl)propanoic acid is a substituted aromatic carboxylic acid. The presence of the chloro and hydroxyl groups on the phenyl ring, combined with the propanoic acid side chain, offers multiple points for further chemical modification, making it a valuable scaffold in the synthesis of more complex molecules.

The synthetic approach detailed in this note follows a classic and efficient two-step pathway:

• Knoevenagel Condensation: The initial step involves the condensation of 4-chloro-3-hydroxybenzaldehyde with malonic acid. This reaction, catalyzed by a basic solvent system of pyridine with a catalytic amount of piperidine, forms the α,β-unsaturated carboxylic acid, 3-(4-chloro-3-hydroxyphenyl)acrylic acid. The choice of malonic acid is crucial as its activated methylene protons readily participate in the condensation, and the subsequent intermediate undergoes in-situ decarboxylation to yield the cinnamic acid derivative.

• Catalytic Hydrogenation: The carbon-carbon double bond of the intermediate acrylic acid is then selectively reduced using catalytic hydrogenation. This is a standard and highly effective method for the saturation of such bonds without affecting the aromatic ring or the other functional groups. 10% Palladium on carbon (Pd/C) is the catalyst of choice due to its high efficiency and selectivity for this transformation.

This two-step synthesis is a well-established method for the preparation of 3-arylpropanoic acids from their corresponding benzaldehydes.

Overall Reaction Scheme:

Detailed Synthesis Protocol

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Role	Supplier Suggestion
4-Chloro-3-hydroxybenzaldehyde	C₇H₅ClO₂	156.57	Starting Material	BLD Pharm[1]
Malonic Acid	C₃H₄O₄	104.06	C2 Source	Flinn Scientific[2]
Pyridine	C₅H₅N	79.10	Base/Solvent	Flinn Scientific[3]
Piperidine	C₅H₁₁N	85.15	Catalyst	Sigma-Aldrich
10% Palladium on Carbon	Pd/C	-	Catalyst	Sigma-Aldrich
Ethanol	C₂H₅OH	46.07	Solvent	Fisher Scientific
Hydrochloric Acid (conc.)	HCl	36.46	Acidification	Fisher Scientific
Ethyl Acetate	C₄H₈O₂	88.11	Extraction Solvent	Fisher Scientific
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	Drying Agent	Fisher Scientific

Step 1: Knoevenagel Condensation - Synthesis of 3-(4-chloro-3-hydroxyphenyl)acrylic acid

This step is based on the well-established Knoevenagel condensation, a reliable method for forming carbon-carbon bonds.[4]

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-chloro-3-hydroxybenzaldehyde (10.0 g, 63.8 mmol).

• To the flask, add malonic acid (8.0 g, 76.9 mmol, 1.2 equivalents).

• Add pyridine (50 mL) and piperidine (0.5 mL). The pyridine acts as both the solvent and the base, while piperidine serves as a more potent basic catalyst to facilitate the reaction.

• Heat the reaction mixture to reflux (approximately 115 °C) with continuous stirring for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Slowly and carefully pour the reaction mixture into a beaker containing 200 mL of cold water and 50 mL of concentrated hydrochloric acid. This will neutralize the pyridine and precipitate the product.

• Stir the acidic mixture for 30 minutes to ensure complete precipitation.

• Collect the solid precipitate by vacuum filtration and wash it thoroughly with cold water to remove any residual pyridine hydrochloride and unreacted malonic acid.

• Dry the crude 3-(4-chloro-3-hydroxyphenyl)acrylic acid in a vacuum oven at 60-70 °C. The product is typically used in the next step without further purification.

Step 2: Catalytic Hydrogenation - Synthesis of 3-(4-Chloro-3-hydroxyphenyl)propanoic acid

Procedure:

• To a 500 mL hydrogenation flask or a suitable pressure vessel, add the crude 3-(4-chloro-3-hydroxyphenyl)acrylic acid (assuming quantitative yield from the previous step, ~13.6 g, 63.8 mmol).

• Add 200 mL of ethanol as the solvent.

• Carefully add 10% Palladium on Carbon (Pd/C) (0.5 g, ~5 mol%). Caution: Pd/C is flammable, especially when dry and in the presence of solvents. Handle with care.

• Seal the flask and purge it with hydrogen gas.

• Pressurize the vessel with hydrogen gas (typically 2-3 bar or use a hydrogen-filled balloon for atmospheric pressure hydrogenation) and stir the mixture vigorously at room temperature.

• Monitor the reaction by TLC or by observing the cessation of hydrogen uptake. The reaction is typically complete within 4-8 hours.

• Once the reaction is complete, carefully vent the hydrogen and purge the flask with an inert gas like nitrogen or argon.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite® pad with a small amount of ethanol to ensure all the product is collected.

• Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by recrystallization from a suitable solvent system, such as water or an ethanol/water mixture, to yield the final product as a solid.

Characterization

The identity and purity of the synthesized 3-(4-Chloro-3-hydroxyphenyl)propanoic acid should be confirmed by standard analytical techniques.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons and the two methylene groups of the propanoic acid side chain. The aromatic region will display a specific splitting pattern corresponding to the 1,2,4-trisubstituted benzene ring. The aliphatic region will show two triplets, each integrating to 2H, corresponding to the -CH₂-CH₂-COOH moiety.[5][6]

• ¹³C NMR Spectroscopy: The carbon NMR will show distinct signals for the carboxylic acid carbon, the two aliphatic carbons, and the six aromatic carbons.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound (200.61 g/mol ).

• Melting Point (m.p.): A sharp melting point range is indicative of high purity.

Safety and Handling Precautions

All experimental procedures should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn.

• 4-Chloro-3-hydroxybenzaldehyde: May cause skin and eye irritation.[7][8][9][10]

• Malonic Acid: Harmful if swallowed and causes serious eye damage.[2][11][12][13][14]

• Pyridine: Highly flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled.[3][15][16][17]

• Piperidine: Flammable liquid and toxic.

• Palladium on Carbon (10%): Flammable solid. May ignite if not handled properly, especially when in contact with organic solvents in the presence of air.

• Hydrochloric Acid: Corrosive. Causes severe skin burns and eye damage.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

Visualization of the Synthetic Workflow

Diagram of the Synthesis Pathway

Caption: Workflow for the synthesis of 3-(4-Chloro-3-hydroxyphenyl)propanoic acid.

References

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• Columbus Chemical Industries. Malonic Acid Reagent Safety Data Sheet. [Link]

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• SCIRP. Facile, Direct Reaction of Benzaldehydes to 3-Arylprop-2-Enoic Acids and 3-Arylprop-2-Ynoic Acids in Aqueous Medium. [Link]

• ORGANIC SPECTROSCOPY INTERNATIONAL. 3-Phenylpropionic acid. [Link]

• Organic Syntheses. (R)-2-(BENZYLOXYCARBONYLAMINO-METHYL)-3-PHENYLPROPANOIC ACID (Z-β 2 hPHE-OH). [Link]

• Master Organic Chemistry. Reformatsky Reaction. [Link]

• ResearchGate. 13C-and D-labelled 3-phenylpropionic acids; synthesis and characterization by NMR and MS spectra. [Link]

• PubMed. 3-hydroxy-3-phenylpropanoic acid is an intermediate in the biosynthesis of benzoic acid and salicylic acid but benzaldehyde is not. [Link]

• SpectraBase. 3-Phenylpropionic acid. [Link]

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• FooDB. Showing Compound 3-Phenylpropanoic acid (FDB008271). [Link]

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• ACS Publications. Design, Synthesis, and Evaluation of Substituted Phenylpropanoic Acid Derivatives as Human Peroxisome Proliferator Activated Receptor Activators. Discovery of Potent and Human Peroxisome Proliferator Activated Receptor α Subtype-Selective Activators. [Link]

• Wikipedia. Perkin reaction. [Link]

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• Wiley Online Library. The Perkin Reaction and Related Reactions. [Link]

• ResearchGate. (PDF) Facile, Direct Reaction of Benzaldehydes to 3-Arylprop-2-Enoic Acids and 3-Arylprop-2-Ynoic Acids in Aqueous Medium. [Link]

• Google Patents. Process for the preparation of 2-(3-phenoxy-phenyl)-propionic acid.

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Application Notes and Protocols: Screening 3-(4-Chloro-3-hydroxyphenyl)propanoic acid for Enzyme Inhibition

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 3-(4-Chloro-3-hydroxyphenyl)propanoic acid in enzyme inhibition screening. We present detailed protocols for evaluating its inhibitory potential against two distinct and medicinally relevant enzyme classes: Tyrosinase and Matrix Metalloproteinase-2 (MMP-2). The methodologies are designed to be robust, reproducible, and adaptable for high-throughput screening applications. This guide emphasizes the scientific rationale behind experimental choices, ensuring a thorough understanding of the principles of enzyme kinetics and inhibition.

Introduction: The Rationale for Screening 3-(4-Chloro-3-hydroxyphenyl)propanoic acid

3-(4-Chloro-3-hydroxyphenyl)propanoic acid is a small molecule with structural features that suggest potential interactions with various enzyme active sites. The hydroxyphenyl group is a common motif in the substrates of enzymes such as tyrosinase, while the propanoic acid moiety can participate in electrostatic interactions or chelation of metal ions, a key feature in the active sites of metalloproteinases.

• Tyrosinase Inhibition: Tyrosinase is a key enzyme in melanin biosynthesis, and its overactivity can lead to hyperpigmentation disorders.[1] Inhibitors of tyrosinase are of great interest in the cosmetics and pharmaceutical industries for their potential as skin-lightening agents.[1] The structural similarity of 3-(4-Chloro-3-hydroxyphenyl)propanoic acid to tyrosine, the natural substrate of tyrosinase, makes it a promising candidate for a competitive inhibitor.

• Matrix Metalloproteinase (MMP) Inhibition: MMPs are a family of zinc-dependent endopeptidases involved in the degradation of extracellular matrix components.[2][3] Their dysregulation is implicated in various pathological processes, including cancer metastasis, arthritis, and cardiovascular diseases.[4][5] The carboxylic acid group of 3-(4-Chloro-3-hydroxyphenyl)propanoic acid can potentially chelate the catalytic zinc ion in the active site of MMPs, leading to their inhibition.

This application note will detail the procedures to screen 3-(4-Chloro-3-hydroxyphenyl)propanoic acid against mushroom tyrosinase and human MMP-2.

Chemical and Physical Properties of 3-(4-Chloro-3-hydroxyphenyl)propanoic acid

Property	Value	Source
CAS Number	1261850-66-1	[6]
Molecular Formula	C₉H₉ClO₃	Inferred from name
Molecular Weight	200.62 g/mol	Inferred from formula
Appearance	Solid (predicted)	General knowledge
Solubility	Soluble in DMSO and Ethanol	General laboratory practice

Experimental Workflow for Enzyme Inhibition Screening

The overall workflow for screening 3-(4-Chloro-3-hydroxyphenyl)propanoic acid for enzyme inhibition is a systematic process that moves from initial compound preparation to detailed data analysis.

Caption: General workflow for enzyme inhibition screening.

Protocol 1: Tyrosinase Inhibition Assay

This protocol is adapted from established methods for determining tyrosinase inhibition.[1][7][8] The assay is based on the oxidation of L-DOPA to dopachrome by mushroom tyrosinase, which results in a colored product that can be monitored spectrophotometrically at 475 nm.[1]

Materials and Reagents

• Mushroom Tyrosinase (EC 1.14.18.1)

• L-3,4-dihydroxyphenylalanine (L-DOPA)

• 3-(4-Chloro-3-hydroxyphenyl)propanoic acid

• Kojic Acid (Positive Control)[1]

• Dimethyl Sulfoxide (DMSO)

• 0.1 M Sodium Phosphate Buffer (pH 6.8)

• 96-well microplate

• Microplate reader

Solution Preparation

• 0.1 M Sodium Phosphate Buffer (pH 6.8): Prepare by mixing appropriate volumes of 0.1 M sodium phosphate monobasic and 0.1 M sodium phosphate dibasic solutions to achieve a pH of 6.8.

• Mushroom Tyrosinase Solution (60 U/mL): Prepare a stock solution of mushroom tyrosinase in cold phosphate buffer. Keep the enzyme solution on ice.[1]

• L-DOPA Solution (10 mM): Dissolve L-DOPA in phosphate buffer to a final concentration of 10 mM. Prepare this solution fresh just before use to prevent auto-oxidation.[1]

• Test Compound Stock Solution (10 mM): Dissolve 3-(4-Chloro-3-hydroxyphenyl)propanoic acid in DMSO.

• Positive Control Stock Solution (2 mM): Dissolve Kojic Acid in DMSO or phosphate buffer.[1]

• Working Solutions: Prepare serial dilutions of the test compound and Kojic acid in phosphate buffer. The final DMSO concentration in the well should not exceed 1-2% to avoid affecting enzyme activity.[1]

Assay Procedure (96-well plate)

• Assay Plate Setup: Add the following reagents to the wells of a 96-well plate:

  • Test Wells (T): 20 µL of test compound dilution + 100 µL of phosphate buffer + 40 µL of tyrosinase solution.

  • Test Blank Wells (Tb): 20 µL of test compound dilution + 140 µL of phosphate buffer (no enzyme).

  • Control (Enzyme) Wells (E): 20 µL of vehicle (e.g., 1-2% DMSO in buffer) + 100 µL of phosphate buffer + 40 µL of tyrosinase solution.

  • Control Blank Wells (Eb): 20 µL of vehicle + 140 µL of phosphate buffer (no enzyme).

  • Positive Control Wells: 20 µL of Kojic acid dilution + 100 µL of phosphate buffer + 40 µL of tyrosinase solution.[1]

• Pre-incubation: Incubate the plate at room temperature for 10 minutes.[8]

• Reaction Initiation: Start the enzymatic reaction by adding 40 µL of 10 mM L-DOPA solution to all wells. The total volume in each well should be 200 µL.[1]

• Data Acquisition: Measure the absorbance at 475 nm at regular intervals (e.g., every minute) for 20-30 minutes using a microplate reader in kinetic mode.[7] Alternatively, for an endpoint assay, incubate the plate at 37°C for 20 minutes and then measure the absorbance at 475 nm.[8]

Data Analysis

The percentage of tyrosinase inhibition is calculated using the following equation:

% Inhibition = [ ( (E - Eb) - (T - Tb) ) / (E - Eb) ] x 100

Where:

• E is the absorbance of the enzyme control.

• Eb is the absorbance of the enzyme blank.

• T is the absorbance of the test sample.

• Tb is the absorbance of the test blank.[8]

The IC₅₀ value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, can be determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Protocol 2: MMP-2 Inhibition Assay (Fluorometric)

This protocol is based on the use of a quenched fluorogenic peptide substrate to measure MMP-2 activity.[2] The substrate, Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂, is cleaved by MMP-2, separating the fluorescent Mca group from the quenching Dpa group, resulting in an increase in fluorescence.[2]

Materials and Reagents

• Recombinant Human MMP-2 (catalytic domain)

• MMP Fluorogenic Substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)[2][5]

• 3-(4-Chloro-3-hydroxyphenyl)propanoic acid

• NNGH (N-isobutyl-N-(4-methoxyphenylsulfonyl)glycyl hydroxamic acid) or another broad-spectrum MMP inhibitor as a positive control[2]

• Assay Buffer (e.g., 50 mM Tris, 5 mM CaCl₂, 300 mM NaCl, 20 µM ZnSO₄, pH 7.5)[5]

• DMSO

• Black 96-well microplate (for fluorescence assays)

• Fluorescence microplate reader

Solution Preparation

• Assay Buffer: Prepare the buffer and ensure the pH is adjusted to 7.5.

• MMP-2 Enzyme Solution: Dilute the recombinant MMP-2 to the desired working concentration in assay buffer. Keep on ice.

• MMP Fluorogenic Substrate Solution: Dissolve the substrate in DMSO to create a stock solution, then dilute to the final working concentration in assay buffer.

• Test Compound Stock Solution (10 mM): Dissolve 3-(4-Chloro-3-hydroxyphenyl)propanoic acid in DMSO.

• Positive Control Stock Solution: Dissolve NNGH in DMSO.

• Working Solutions: Prepare serial dilutions of the test compound and positive control in assay buffer.

Assay Procedure (96-well plate)

Caption: Workflow for the MMP-2 fluorometric inhibition assay.

• Plate Setup: In a black 96-well plate, add the following to each well:

  • 50 µL of assay buffer.

  • 10 µL of diluted test compound or positive control (or vehicle for control wells).

  • 20 µL of diluted MMP-2 enzyme solution.

• Pre-incubation: Pre-incubate the plate with the enzyme and inhibitor for 30 minutes at 37°C.[5]

• Reaction Initiation: Add 20 µL of the MMP fluorogenic substrate solution to each well to start the reaction.

• Incubation: Incubate the plate for 1 hour at 37°C, protected from light.[5]

• Data Acquisition: Measure the fluorescence using a microplate reader with excitation at 320 nm and emission at 405 nm.[5]

Data Analysis

The percentage of MMP-2 inhibition is calculated as follows:

% Inhibition = [ (RFU_control - RFU_inhibitor) / RFU_control ] x 100

Where:

• RFU_control is the relative fluorescence units of the enzyme control (with vehicle).

• RFU_inhibitor is the relative fluorescence units in the presence of the test compound.

Similar to the tyrosinase assay, an IC₅₀ value can be determined by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Trustworthiness and Self-Validation

To ensure the reliability of the screening results, the following controls should be included in every experiment:

• Negative Control (Vehicle Control): This contains the enzyme, substrate, and the same concentration of the solvent (e.g., DMSO) used to dissolve the test compound. This control represents 100% enzyme activity.

• Positive Control: A known inhibitor for the target enzyme (Kojic acid for tyrosinase, NNGH for MMP-2) should be run in parallel to validate the assay's sensitivity and responsiveness.

• Blank Wells: These wells contain all the reaction components except the enzyme or substrate to account for background signals.

• Compound Interference Control: The test compound should be incubated with the substrate in the absence of the enzyme to check for any intrinsic fluorescence or absorbance that could interfere with the assay.

Conclusion and Future Directions

These application notes provide a robust framework for the initial screening of 3-(4-Chloro-3-hydroxyphenyl)propanoic acid as a potential inhibitor of tyrosinase and MMP-2. Positive results from these screens would warrant further investigation, including:

• Determination of the mechanism of inhibition (e.g., competitive, non-competitive, or uncompetitive) through kinetic studies.

• Selectivity profiling against other related enzymes to assess off-target effects.

• Cell-based assays to confirm the compound's activity in a more biologically relevant context.

By following these detailed protocols and incorporating the recommended controls, researchers can confidently evaluate the enzyme inhibitory potential of 3-(4-Chloro-3-hydroxyphenyl)propanoic acid and advance its potential as a lead compound in drug discovery.

References

• Bio-protocol. (2024). 3.4.3. Tyrosinase Inhibition Assay. Retrieved from [Link]

• Bio-protocol. (n.d.). Tyrosinase inhibition assay. Retrieved from [Link]

• La Trobe University. (2021). Screening natural product extracts for potential enzyme inhibitors: protocols, and the standardisation of the usage of blanks in α-amylase, α-glucosidase and lipase assays. Retrieved from [Link]

• Journal of Applied Pharmaceutical Science. (2019). Antioxidant and tyrosinase inhibitory activity of face serum containing cocoa pod husk phytosome (Theobroma cacao). Retrieved from [Link]

• Protocols.io. (2025). Assay for Screening of Compounds that Inhibit Enzymatic Activity of EV-A71 2Apro. Retrieved from [Link]

• OUCI. (n.d.). A standard operating procedure for an enzymatic activity inhibition assay. Retrieved from [Link]

• PMC. (n.d.). Molecular docking and inhibition of matrix metalloproteinase-2 by novel difluorinatedbenzylidene curcumin analog. Retrieved from [Link]

• Frontiers. (2018). Development of Matrix Metalloproteinase-2 Inhibitors for Cardioprotection. Retrieved from [Link]

• QuickZyme Biosciences. (2012). QuickZyme mouse MMP-2 activity assay. Retrieved from [Link]

• PMC. (n.d.). Inhibition of matrix metalloproteinase-2 by PARP inhibitors. Retrieved from [Link]

• Frontiers. (n.d.). On-flow enzymatic inhibitor screening: The emerging success of liquid chromatography-based assays. Retrieved from [Link]

• Chemsrc. (2025). CAS#:1261850-66-1 | 3-(4-Chloro-3-hydroxyphenyl)propanoic acid. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. MMP2 Inhibitor Screening Assay Kit (Fluorometric) (ab139447) | Abcam [abcam.com]
• 3. quickzyme.com [quickzyme.com]
• 4. Molecular docking and inhibition of matrix metalloproteinase-2 by novel difluorinatedbenzylidene curcumin analog - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Development of Matrix Metalloproteinase-2 Inhibitors for Cardioprotection [frontiersin.org]
• 6. CAS#:1261850-66-1 | 3-(4-Chloro-3-hydroxyphenyl)propanoic acid | Chemsrc [chemsrc.com]
• 7. bio-protocol.org [bio-protocol.org]
• 8. bio-protocol.org [bio-protocol.org]

Definitive NMR Spectroscopic Signature of 3-(4-Chloro-3-hydroxyphenyl)propanoic Acid: A Guide to Structural Elucidation and Quality Control

An Application Note for Drug Development Professionals

Executive Summary

3-(4-Chloro-3-hydroxyphenyl)propanoic acid and its structural analogues are emerging as scaffolds in modern medicinal chemistry, particularly in the development of novel antimicrobial and anticancer agents.[1][2] The precise arrangement of substituents on the phenyl ring is critical to biological activity, making unambiguous structural verification an essential step in drug discovery and development pipelines. Nuclear Magnetic Resonance (NMR) spectroscopy provides the most definitive, non-destructive method for elucidating the molecular structure of such compounds in solution.

This application note serves as an in-depth technical guide for researchers, process chemists, and quality control analysts. It provides a comprehensive protocol for the acquisition and interpretation of ¹H and ¹³C NMR spectra for 3-(4-Chloro-3-hydroxyphenyl)propanoic acid. We delve into the causality behind experimental parameter selection, present predicted chemical shift data based on established spectroscopic principles, and offer a self-validating workflow to ensure data integrity and trustworthiness.

The Structural Rationale: Predicting the NMR Spectrum

The chemical shifts in NMR are exquisitely sensitive to the local electronic environment of each nucleus. In 3-(4-Chloro-3-hydroxyphenyl)propanoic acid, the interplay between the electron-donating hydroxyl (-OH) group and the electron-withdrawing chloro (-Cl) group, combined with the propanoic acid sidechain, creates a unique and predictable spectral fingerprint.

• Aromatic Region (¹H NMR): The three protons on the trisubstituted benzene ring are expected to resonate in the downfield region (typically 6.5-8.5 ppm) due to the deshielding effect of the aromatic ring current.[3] Their precise shifts and coupling patterns are dictated by their position relative to the substituents.

• Aliphatic Region (¹H NMR): The two methylene (-CH₂) groups of the propanoic acid chain will appear further upfield. They are expected to exhibit a characteristic triplet-of-triplets pattern due to coupling with each other.[4]

• Carbonyl and Aromatic Carbons (¹³C NMR): The carboxylic acid carbonyl carbon is highly deshielded and will appear far downfield (>170 ppm). Aromatic carbons typically resonate between 110-150 ppm.[5][6]

Table 1: Predicted ¹H NMR Chemical Shifts and Assignments

(Predicted for analysis in DMSO-d₆)

Predicted Shift (δ) ppm	Multiplicity	Integration	Provisional Assignment	Rationale
~12.1	Broad Singlet	1H	-COOH	Highly deshielded acidic proton.
~9.7	Broad Singlet	1H	Ar-OH	Phenolic proton, position is solvent and concentration dependent.
~7.2	Doublet (d)	1H	H-5	Ortho to -Cl, expected to be the most downfield aromatic proton.
~7.0	Doublet (d)	1H	H-2	Ortho to the sidechain, meta to -Cl.
~6.8	Doublet of Doublets (dd)	1H	H-6	Ortho to both -OH and -Cl groups.
~2.7	Triplet (t)	2H	-CH₂-Ar	Benzylic protons, deshielded by the aromatic ring.[5]
~2.5	Triplet (t)	2H	-CH₂-COOH	Alpha to the carbonyl group.

Table 2: Predicted ¹³C NMR Chemical Shifts and Assignments

(Predicted for analysis in DMSO-d₆)

Predicted Shift (δ) ppm	Provisional Assignment	Rationale
~174	-COOH	Carbonyl carbon, highly deshielded.[6]
~155	C-3	Carbon attached to the electron-donating -OH group.
~142	C-1	Ipso-carbon attached to the propanoic acid sidechain.
~131	C-5	Aromatic CH deshielded by the adjacent -Cl group.
~122	C-4	Carbon attached to the electronegative -Cl group.
~120	C-6	Aromatic CH.
~116	C-2	Aromatic CH.
~35	-CH₂-COOH	Carbon alpha to the carbonyl.
~30	-CH₂-Ar	Benzylic carbon.

Field-Proven Protocol for NMR Analysis

This protocol is designed to generate high-quality, reproducible NMR data suitable for structural confirmation, purity assessment, and regulatory submission. The causality behind each step is explained to empower the scientist to adapt the protocol as needed.

Sample Preparation: The Foundation of Quality Data

The quality of the final spectrum is dictated by the quality of the sample preparation. Contaminants, particulates, and improper concentration can obscure results.

• Mass Determination: Accurately weigh 10-20 mg of the compound for ¹H NMR.[7] For the less sensitive ¹³C NMR, a more concentrated sample of 50-100 mg is recommended to reduce acquisition time.[8]

• Solvent Selection: Use a high-purity deuterated solvent. DMSO-d₆ is the recommended choice for this compound.

  • Causality: The acidic -OH and -COOH protons are less likely to undergo rapid chemical exchange in DMSO-d₆ compared to other solvents like CDCl₃, allowing for their observation as distinct, albeit often broad, signals. The solvent also provides a deuterium signal for the spectrometer's lock system.[8]

• Dissolution & Transfer: Dissolve the sample in ~0.6 mL of DMSO-d₆ in a clean vial.[9] Vortex gently to ensure complete dissolution. Once dissolved, filter the solution through a pipette with a small glass wool plug directly into a clean, high-quality 5 mm NMR tube.[10]

  • Causality: Filtering removes any suspended solid particles which can severely degrade the magnetic field homogeneity (shimming), leading to broad spectral lines and poor resolution.

• Standardization (Optional but Recommended): Add a small amount of Tetramethylsilane (TMS) as an internal reference standard (0 ppm).

  • Causality: While modern spectrometers can reference to the residual solvent peak, TMS provides an unambiguous, universal standard for chemical shifts.[8]

Data Acquisition Workflow

The following workflow outlines the key steps for setting up the NMR experiment.

Caption: A self-validating workflow for NMR data acquisition and processing.

Spectrometer Parameters: Rationale and Optimization

The choice of acquisition parameters is a trade-off between sensitivity, resolution, and experiment time.[11]

• ¹H NMR Acquisition:

  • Pulse Angle: 30-45°. Causality: A smaller pulse angle allows for a shorter relaxation delay (D1), speeding up the experiment without significant signal loss for qualitative scans.[12] For quantitative analysis, a 90° pulse with a delay of at least 5 times the longest T1 relaxation time is mandatory.[13]

  • Relaxation Delay (D1): 1.5-2.0 seconds. Causality: This provides sufficient time for most protons in a small molecule to relax, ensuring that subsequent scans are measuring a system at equilibrium.

  • Acquisition Time (AQ): 3-4 seconds. Causality: A longer acquisition time allows the Free Induction Decay (FID) to decay fully, which translates to higher digital resolution in the final spectrum.[14]

  • Number of Scans (NS): 16-32. Causality: Signal-to-noise (S/N) improves with the square root of the number of scans.[13] This is typically sufficient for a sample of this concentration.

• ¹³C NMR Acquisition:

  • Pulse Program: A proton-decoupled experiment (e.g., zgpg30 on Bruker systems) is standard. Causality: Decoupling removes ¹H-¹³C coupling, simplifying the spectrum to single lines for each unique carbon and providing a sensitivity enhancement via the Nuclear Overhauser Effect (NOE).

  • Relaxation Delay (D1): 2-5 seconds. Causality: Quaternary carbons (like the carbonyl and substituted aromatic carbons) often have longer relaxation times and require a longer delay to be accurately represented.

  • Number of Scans (NS): 1024 or higher. Causality: The ¹³C nucleus has a low natural abundance (~1.1%) and lower gyromagnetic ratio, making it much less sensitive than ¹H.[10] A higher number of scans is required to achieve adequate S/N.

Data Interpretation and Validation

The final step is to correlate the processed spectrum with the molecular structure. This relationship provides a self-validating system for structural confirmation.

Caption: Logical relationship between molecular structure and ¹H NMR spectral data.

• Chemical Shift: Do the signals appear in the expected regions (aromatic, aliphatic, etc.)?

• Integration: Do the relative areas of the ¹H signals match the number of protons in each environment (e.g., 1:1:1 for the aromatic protons, 2:2 for the aliphatic protons)?

• Multiplicity (Splitting): Does the splitting pattern confirm neighboring protons? For example, the benzylic -CH₂- protons should be split into a triplet by the adjacent -CH₂- group.

• 2D NMR (Definitive Confirmation): For absolute, unambiguous assignment, 2D NMR experiments like COSY (H-H correlation) and HSQC/HMBC (H-C correlation) should be performed.

By systematically answering these questions, the researcher can have high confidence in the structural assignment of 3-(4-Chloro-3-hydroxyphenyl)propanoic acid.

References

• Title: NMR Sample Preparation Source: Chemical Instrumentation Facility, Iowa State University URL: [Link]

• Title: NMR Sample Preparation Source: University of Ottawa URL: [Link]

• Title: Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists Source: PMC (PubMed Central) URL: [Link]

• Title: Small molecule NMR sample preparation Source: University of Texas Southwestern Medical Center URL: [Link]

• Title: Aromatics - Spectroscopy Tutorial Source: Organic Chemistry at CU Boulder URL: [Link]

• Title: NMR Sample Preparation Source: University of California, Riverside URL: [Link]

• Title: Sample Preparation & NMR Tubes Source: Weizmann Institute of Science URL: [Link]

• Title: 15.7 Spectroscopy of Aromatic Compounds Source: OpenStax - Organic Chemistry URL: [Link]

• Title: 15.7: Spectroscopy of Aromatic Compounds Source: Chemistry LibreTexts URL: [Link]

• Title: Optimized Default 1H Parameters Source: University of Missouri-St. Louis, Chemistry Department NMR Facility URL: [Link]

• Title: How do I choose the right acquisition parameters for a quantitative NMR measurement? Source: Chemistry LibreTexts URL: [Link]

• Title: Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms Source: University of Puget Sound URL: [Link]

• Title: NMR Education: How to Choose Your Acquisition Parameters? Source: Anasazi Instruments URL: [Link]

• Title: NMR Data Processing Source: ScienceDirect URL: [Link]

• Title: low/high resolution 1H proton nmr spectrum of propanoic acid Source: Doc Brown's Chemistry URL: [Link]

• Title: Introductory note on the 13C NMR spectrum of propanoic acid Source: Doc Brown's Chemistry URL: [Link]

• Title: Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Candidates Source: MDPI URL: [Link]

• Title: Identification of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Anticancer Candidates with Promising Antioxidant Properties Source: PMC (PubMed Central) URL: [Link]

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• 2. Identification of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Anticancer Candidates with Promising Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. low/high resolution 1H proton nmr spectrum of propanoic acid C3H6O2 CH3CH2COOH analysis interpretation of chemical shifts ppm spin spin line splitting H-1 propionic acid 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 13C nmr spectrum of propanoic acid C3H6O2 CH3CH2COOH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of propionic acid C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. Small molecule NMR sample preparation – Georgia Tech NMR Center [sites.gatech.edu]
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• 10. NMR | Sample Preparation & NMR Tubes | Chemical Research Support [weizmann.ac.il]
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Technical Notes & Optimization

Technical Support Center: Troubleshooting the Aqueous Solubility of 3-(4-Chloro-3-hydroxyphenyl)propanoic Acid

As a Senior Application Scientist, I frequently encounter challenges regarding the formulation of lipophilic carboxylic acids for biological assays. 3-(4-Chloro-3-hydroxyphenyl)propanoic acid presents a classic solubility paradox. The molecule possesses a polar carboxylic acid headgroup (pKa ~4.5) and a phenolic hydroxyl (pKa ~9.5), but these are counterbalanced by a highly hydrophobic 4-chloro-substituted aromatic ring.

This structural dichotomy often leads to rapid precipitation, erratic assay readouts, and poor bioavailability if not formulated with thermodynamic precision. This guide provides a mechanistic approach to solubilizing this compound, moving beyond trial-and-error to establish self-validating experimental workflows.

Section 1: Mechanistic Troubleshooting & FAQs

Q1: I diluted my 10 mM DMSO stock into PBS (pH 7.4), and the solution immediately turned cloudy. Why is this happening? Causality & Solution: You are observing "hydrophobic collapse" or solvent-shift precipitation. While DMSO effectively disrupts the compound's crystal lattice and solvates the lipophilic chloro-aromatic ring, diluting it rapidly into an aqueous buffer causes the DMSO to diffuse into the bulk water faster than the compound can stabilize [3]. This local supersaturation forces the hydrophobic rings to aggregate, forming nanometer-scale particulates [4]. Actionable Fix: Never inject the stock directly into the static bulk buffer. Instead, use a "dropwise addition under vortex" method to ensure immediate mechanical dispersion, or pre-mix the DMSO stock with a transitional co-solvent (like PEG-400) before introducing it to the aqueous phase.

Q2: Can I just adjust the pH to dissolve it without using organic solvents? Causality & Solution: Yes, but only up to a specific thermodynamic limit. According to the Henderson-Hasselbalch equation, at a physiological pH of 7.4, the carboxylic acid group (pKa ~4.5) is >99% deprotonated [1]. This conversion to a carboxylate anion introduces favorable ion-dipole interactions with water, significantly increasing baseline solubility [2]. However, the 4-chloro-3-hydroxyphenyl moiety remains neutral and highly lipophilic at this pH. If your target concentration exceeds the critical aggregation concentration of the ionized form, it will still precipitate. Actionable Fix: Titrate the buffer to pH 7.8–8.0 using 0.1 M NaOH to maximize ionization during the initial dissolution phase, then back-titrate to pH 7.4. If turbidity persists, you have exceeded the solubility limit of the mono-anion and must use an excipient.

Q3: My downstream cell-based assay cannot tolerate >0.5% DMSO. How can I achieve a high working concentration? Causality & Solution: When organic solvents are biologically restricted, host-guest complexation is the gold standard. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a cyclic oligosaccharide with a hydrophilic exterior and a hydrophobic cavity. The 4-chloro-3-hydroxyphenyl ring of your compound will spontaneously partition into this hydrophobic cavity, shielding it from the aqueous environment, while the exterior hydroxyl groups of the cyclodextrin maintain water solubility [5, 6]. Actionable Fix: Formulate the compound in a 10–20% (w/v) HP-β-CD aqueous solution (See Protocol B).

Section 2: Quantitative Comparison of Solubilization Strategies

To select the appropriate method, you must balance your target concentration against the biological constraints of your downstream assay.

Solubilization Strategy	Primary Mechanism	Max Apparent Solubility	Biological Compatibility	Drawbacks / Limitations
pH Adjustment (pH 7.4)	Ion-dipole interaction (Carboxylate anion)	~100 - 250 µM	Excellent (Physiological)	Fails at high concentrations due to the lipophilic chloro-aromatic ring.
DMSO Co-solvent (<1%)	Crystal lattice disruption & solvation	~500 µM - 1 mM	Moderate (Cell-line dependent)	Risk of solvent-shift precipitation upon dilution; potential cytotoxicity.
HP-β-CD Complexation	Host-guest encapsulation of hydrophobic ring	>5 mM	High (FDA-approved excipient)	Requires longer preparation time to reach dynamic equilibrium.
Surfactant (0.1% Tween-80)	Micellar encapsulation	~2 mM	Low to Moderate	Surfactants can lyse cell membranes or interfere with protein binding assays.

Section 3: Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. If a protocol fails at a validation checkpoint, the physical chemistry of the solution has been compromised, and the concentration cannot be trusted.

Protocol A: Preparation of a 50 mM Master Stock in DMSO

• Weighing & Vessel Selection: Weigh the required mass of 3-(4-Chloro-3-hydroxyphenyl)propanoic acid into a clean glass vial.

  • Causality: Glass is mandatory. Lipophilic compounds dissolved in pure organic solvents will leach plasticizers from standard polypropylene microcentrifuge tubes, introducing severe artifacts into biological assays.

• Solvent Addition: Add anhydrous, cell-culture grade DMSO.

  • Causality: DMSO is highly hygroscopic. Moisture absorbed from the air by old DMSO will drastically reduce its solvation capacity for the hydrophobic chloro-aromatic ring.

• Thermal Agitation: Sonicate the vial in a water bath at 37°C for 5 minutes.

  • Causality: Thermal energy overcomes the activation barrier of the crystal lattice, ensuring complete molecular dispersion rather than a suspended micro-emulsion.

• Validation Checkpoint: Centrifuge the vial at 10,000 x g for 5 minutes.

  • Causality: If a visible pellet forms, the compound is not fully dissolved, and the supernatant concentration is lower than calculated. Do not proceed until the solution remains optically clear post-centrifugation.

Protocol B: Formulation of a 1 mM Working Solution via Cyclodextrin Complexation

• Excipient Preparation: Prepare a 10% (w/v) solution of HP-β-CD in 1X PBS (pH 7.4).

  • Causality: Establishing the host cavity matrix in the aqueous phase prior to drug introduction prevents localized drug aggregation.

• Drug Introduction: Add the compound (either as a dry powder or via a minimal <0.5% DMSO spike) directly into the HP-β-CD solution.

• Equilibration: Stir continuously on a magnetic plate at room temperature for 2 to 4 hours.

  • Causality: Host-guest complexation is a dynamic, non-covalent equilibrium process. Sufficient time is required for the lipophilic 4-chloro-3-hydroxyphenyl tail to locate and partition into the cyclodextrin cavity.

• Validation Checkpoint: Pass the solution through a 0.22 µm PTFE syringe filter.

  • Causality: This removes any uncomplexed drug crystals. PTFE (Polytetrafluoroethylene) must be used because lipophilic drugs bind non-specifically to standard PES or nitrocellulose membranes, which would artificially lower your final yield.

Section 4: Formulation Decision Workflow

Decision tree for solubilizing lipophilic carboxylic acids in aqueous buffers.

Section 5: References

• Chemistry LibreTexts. "Structure and Properties of Carboxylic Acids." Available at: [Link]

• Auburn University. "Carboxylic Acid Structure and Chemistry." Available at:[Link]

• University of Strathclyde. "The precipitation of candidate drugs on mixing DMSO stock solutions with aqueous buffers." Available at:[Link]

• National Institutes of Health (NIH). "A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules." Available at: [Link]

• Research Journal of Pharmaceutical Dosage Forms and Technology. "Advancements in Solubility Enhancement." Available at:[Link]

• KU Leuven. "Self-assembly of cyclodextrins and their complexes in aqueous solutions." Available at:[Link]

Reference Data & Comparative Studies

Comparative Efficacy of 3-(4-Chloro-3-hydroxyphenyl)propanoic Acid as a Reference Standard in Impurity Profiling

Target Audience: Analytical Researchers, Formulation Scientists, and Drug Development Professionals Document Type: Technical Comparison Guide & Method Validation Protocol

Executive Summary

In the highly regulated landscape of pharmaceutical manufacturing, the precise identification and quantification of process-related impurities are critical for ensuring drug safety and efficacy. For active pharmaceutical ingredients (APIs) containing halogenated phenolic moieties, 3-(4-Chloro-3-hydroxyphenyl)propanoic acid (CHPA) [CAS: 1261850-66-1] has emerged as a superior reference standard[1].

This guide objectively compares the analytical efficacy of CHPA against structurally similar alternatives. By examining the causality between molecular structure, chromatographic retention, and mass spectrometric fragmentation, this document provides a comprehensive framework for integrating CHPA into your laboratory's routine Quality Control (QC) and stability-indicating workflows.

Mechanistic Rationale: Structural Causality in Analytical Chemistry

The selection of a reference standard cannot be arbitrary; it must be dictated by the physicochemical interactions between the analyte, the mobile phase, and the stationary phase. CHPA possesses a unique structural triad: a propanoic acid backbone, a phenolic hydroxyl group at the meta-position, and a chlorine atom at the para-position.

• Chromatographic Retention (Hydrophobicity vs. Polarity): The highly electronegative para-chloro group increases the overall lipophilicity (LogP) of the molecule compared to non-halogenated analogs. Concurrently, the meta-hydroxyl group acts as a strong hydrogen-bond donor. This duality allows CHPA to achieve optimal retention ( k′≈4.0 ) on standard C18 reversed-phase columns, avoiding the matrix suppression zone of the solvent front while preventing excessive run times.

• Ionization Efficiency: In negative Electrospray Ionization (ESI-), the electron-withdrawing effect of the chlorine atom stabilizes the phenoxide anion formed upon deprotonation of the hydroxyl group. This significantly lowers the Limit of Detection (LOD) compared to analogs lacking the halogen or hydroxyl moieties.

Comparative Efficacy Data

To demonstrate the superiority of CHPA, we compared its performance against three common alternative standards: HPA (lacks the chloro group), CPA (lacks the hydroxyl group), and CMPA (features a methoxy group instead of a hydroxyl)[2][3].

Reference Standard	Structural Modification	Retention Time (min)*	LOD (ng/mL)	LOQ (ng/mL)	MS/MS Transition (m/z)	Resolution ( Rs​ ) from API
CHPA	4-Chloro, 3-Hydroxy	8.4	1.2	3.6	199.0 → 155.0	3.2
HPA	Lacks Chloro group	5.1	4.5	13.5	165.0 → 121.0	1.1 (Co-elution risk)
CPA	Lacks Hydroxy group	11.2	2.8	8.4	183.0 → 139.0	4.5
CMPA	3-Methoxy (Steric block)	12.5	5.0	15.0	213.0 → 169.0	5.1

*Conditions: Ascentis Express C18 (100 x 2.1 mm, 2.7 µm); Gradient elution (Water/Acetonitrile with 0.1% Formic Acid).

Data Synthesis: HPA elutes too early, risking co-elution with polar matrix components. CMPA suffers from steric hindrance caused by the methoxy group, which disrupts optimal hydrogen bonding with the mobile phase, leading to broader peaks and a higher LOQ. CHPA provides the optimal balance of sharp peak morphology, high sensitivity, and baseline resolution ( Rs​>2.0 ).

Self-Validating Experimental Protocol: HPLC-MS/MS Workflow

To establish trustworthiness in your analytical data, the following protocol is designed as a self-validating system. It incorporates built-in system suitability criteria that align with ICH Q2(R1) guidelines for analytical procedure validation[4].

Phase 1: Standard and Sample Preparation

• Primary Stock Solution: Accurately weigh 10.0 mg of CHPA reference standard (ensure compliance with USP General Chapter <11> for reference standard handling[5]). Dissolve in 10.0 mL of Methanol:Water (50:50 v/v) to yield a 1.0 mg/mL stock.

  • Causality: The 50:50 ratio ensures complete solvation of both the hydrophobic chlorophenyl ring and the hydrophilic propanoic acid chain, preventing micelle formation or precipitation.

• Working Solutions: Dilute the stock with the initial mobile phase to construct a calibration curve ranging from 1.0 ng/mL to 50.0 ng/mL.

Phase 2: Chromatographic Configuration

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water (pH ≈ 2.7).

  • Causality: The pKa​ of CHPA's propanoic acid moiety is approximately 4.5. Operating at pH 2.7 ensures that >98% of the analyte molecules are in their fully protonated (neutral) state. This suppresses secondary interactions with residual silanols on the column, eliminating peak tailing.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program: 5% B to 95% B over 15 minutes. Flow rate: 0.3 mL/min.

Phase 3: Mass Spectrometry (MRM Optimization)

• Operate the mass spectrometer in Negative ESI mode .

• Precursor Ion: Isolate the [M−H]− ion at m/z 199.0.

• Product Ion: Apply a collision energy (CE) of 15 eV to monitor the dominant fragment at m/z 155.0 (corresponding to the neutral loss of CO2​ [-44 Da]).

Phase 4: System Suitability & Acceptance Criteria (Self-Validation)

Before analyzing unknown samples, the system must pass the following checks:

• Precision: Inject the 10 ng/mL standard six times. The Relative Standard Deviation (%RSD) of the peak area must be ≤2.0% .

• Sensitivity: The Signal-to-Noise (S/N) ratio of the LOQ standard (3.6 ng/mL) must be ≥10:1 . This easily satisfies the reporting thresholds mandated by ICH Q3A(R2) for impurities in new drug substances[6].

• Peak Symmetry: The tailing factor ( Tf​ ) must be ≤1.5 .

Mandatory Visualizations

Analytical Workflow & Decision Matrix

Fig 1: HPLC-MS/MS analytical workflow and decision matrix for impurity profiling.

Collision-Induced Dissociation (CID) Pathway

Fig 2: Negative ESI-MS/MS collision-induced dissociation (CID) pathway of CHPA.

Conclusion

The rigorous evaluation of reference standards is a cornerstone of robust pharmaceutical quality systems. As demonstrated by the quantitative data and mechanistic rationale, 3-(4-Chloro-3-hydroxyphenyl)propanoic acid (CHPA) provides superior chromatographic resolution, higher ionization efficiency, and highly specific MS/MS fragmentation compared to its non-halogenated and methoxy-substituted counterparts. By implementing the self-validating protocol outlined above, laboratories can ensure full compliance with ICH Q2(R1) and Q3A(R2) regulatory frameworks while maintaining the highest standards of analytical integrity.

References

• U.S. Food and Drug Administration (FDA) / ICH. Q2(R1) Validation of Analytical Procedures: Text and Methodology.[4] URL:[Link]

• U.S. Food and Drug Administration (FDA) / ICH. Q3A(R2) Impurities in New Drug Substances.[6] URL:[Link]

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• 6. fda.gov [fda.gov]

A Senior Application Scientist's Guide to the Structural Comparison of Chlorohydroxyphenylpropanoic Acid Positional Isomers

Introduction: The Critical Role of Isomerism in Drug Development

In the realm of drug development and medicinal chemistry, the precise three-dimensional arrangement of atoms within a molecule is paramount. Positional isomers, compounds sharing the same molecular formula but differing in the location of substituents on a core structure, can exhibit vastly different pharmacological, toxicological, and metabolic profiles.[1][2] A classic example is the hydroxyphenylpropanoic acid scaffold, a metabolite of dietary polyphenols, where the position of the hydroxyl group dictates its biological activity, ranging from antioxidant and anti-inflammatory effects to cardiovascular benefits.[2]

This guide focuses on the analytical challenges presented by chlorohydroxyphenylpropanoic acid , a molecule of interest for its potential as a pharmaceutical intermediate.[3] The introduction of a chlorine atom alongside a hydroxyl group on the phenyl ring creates a set of positional isomers, each with a unique electronic and steric signature. Misidentification of these isomers can lead to flawed structure-activity relationship (SAR) studies, compromised patent claims, and unforeseen safety issues.

As a Senior Application Scientist, my objective is to provide you—my fellow researchers, scientists, and drug development professionals—with a robust, field-proven framework for the unambiguous structural elucidation of chlorohydroxyphenylpropanoic acid positional isomers. We will move beyond mere data reporting to understand the causality behind our experimental choices, ensuring that every protocol is a self-validating system. This guide synthesizes principles from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and single-crystal X-ray Crystallography to build a comprehensive and authoritative analytical workflow.

The Analytical Challenge: Differentiating Subtle Structural Variations

Positional isomers often present identical molecular weights and similar polarities, making their differentiation a significant analytical hurdle.[4][5] Standard chromatographic techniques may fail to achieve baseline separation, and preliminary mass spectrometry can be inconclusive. Therefore, a multi-faceted analytical approach leveraging orthogonal techniques is not just recommended; it is essential for definitive identification.[1]

The following sections detail the application of three cornerstone analytical techniques for this purpose. We will explore the theoretical underpinnings, provide detailed experimental protocols, and present expected comparative data for the key isomers of 3-(chlorohydroxyphenyl)propanoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Blueprint

NMR spectroscopy is arguably the most powerful technique for the structural elucidation of organic molecules in solution.[1] It provides detailed information about the chemical environment of atomic nuclei, primarily ¹H (proton) and ¹³C, allowing us to map the precise connectivity of atoms and definitively distinguish between positional isomers.[6]

Expertise & Causality: Why NMR Excels

The key to NMR's discriminatory power lies in the concept of the chemical shift (δ) . The exact position of the chlorine and hydroxyl groups on the aromatic ring creates a unique electronic environment for each proton and carbon atom. Electron-withdrawing groups (like chlorine) and electron-donating groups (like hydroxyl) exert distinct deshielding and shielding effects on nearby nuclei, causing their resonance signals to appear at different frequencies in the NMR spectrum.[7] Furthermore, the spin-spin coupling patterns between adjacent protons provide unequivocal evidence of their relative positions.

Experimental Protocol: ¹H and ¹³C NMR Analysis

This protocol outlines a self-validating system for acquiring high-quality NMR data.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified isomer. The purity is critical, as impurities will complicate the spectrum.

  • Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., Deuterated Chloroform, CDCl₃, or DMSO-d₆) in a standard 5 mm NMR tube.

    • Scientist's Note: DMSO-d₆ is often preferred for compounds with acidic protons (like carboxylic acids and phenols) as it slows the exchange rate, making the -OH and -COOH protons more likely to be observed as distinct signals.

  • Add a small amount of Tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).[8]

• Instrument Setup & Acquisition (Example on a 400 MHz Spectrometer):

  • Lock the spectrometer onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • ¹H NMR Acquisition:

    • Acquire a standard one-dimensional proton spectrum.

    • Typical parameters: Spectral width of 12-16 ppm, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds, and 16-64 scans for good signal-to-noise.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C spectrum. This ensures that each unique carbon appears as a single sharp line.

    • Typical parameters: Spectral width of 200-240 ppm, relaxation delay of 2 seconds, and a sufficient number of scans (e.g., 1024 or more) to achieve adequate signal-to-noise.

  • 2D NMR (if required for complex cases):

    • If signal assignments are ambiguous, acquire 2D spectra like COSY (Correlation Spectroscopy) to establish H-H couplings and HSQC (Heteronuclear Single Quantum Coherence) to correlate protons with their directly attached carbons.

• Data Processing & Analysis:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

  • Integrate the ¹H signals to determine the relative number of protons corresponding to each peak.[9]

  • Analyze the chemical shifts, splitting patterns (multiplicity), and coupling constants to assign the structure.

Data Presentation: Predicted NMR Data for Isomer Comparison

The precise substitution pattern on the phenyl ring is the key differentiator. Below is a table of predicted ¹H NMR chemical shifts and multiplicities for the aromatic region of two representative isomers. The propanoic acid chain protons will have similar patterns in all isomers but may show minor shifts.

Table 1: Predicted ¹H and ¹³C NMR Aromatic Signals for Chlorohydroxyphenylpropanoic Acid Isomers

Isomer	Nucleus	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Key Differentiating Feature
3-(3-Chloro-4-hydroxyphenyl)propanoic acid	H-2	~7.2 ppm	d	A doublet with a small (~2 Hz) meta-coupling constant.
H-5	~6.9 ppm	d	A doublet with a larger (~8 Hz) ortho-coupling constant.
H-6	~7.1 ppm	dd	A doublet of doublets, showing both ortho and meta coupling.
C-3/C-4	~125 ppm / ~155 ppm	-	The carbon bearing the chlorine (C-3) will be downfield, while the one with the hydroxyl group (C-4) will be further downfield.
3-(4-Chloro-3-hydroxyphenyl)propanoic acid	H-2	~6.8 ppm	d	A doublet with a small (~2 Hz) meta-coupling constant.
H-5	~7.2 ppm	d	A doublet with a larger (~8 Hz) ortho-coupling constant.
H-6	~7.0 ppm	dd	A doublet of doublets, showing both ortho and meta coupling.
C-4/C-3	~128 ppm / ~156 ppm	-	The positions of the key carbon signals will be distinct from the other isomer due to the swapped substituent effects.

Note: These are estimated values. Actual values will depend on the solvent and experimental conditions.

Mass Spectrometry (MS): Probing Molecular Weight and Fragmentation

Mass spectrometry is an indispensable tool that provides two crucial pieces of information: the precise molecular weight of a compound and its fragmentation pattern upon ionization.[10] While all positional isomers of chlorohydroxyphenylpropanoic acid will have the same molecular weight, their fragmentation patterns, particularly in tandem MS (MS/MS), can be unique fingerprints.[11]

Expertise & Causality: Differentiating Through Fragmentation

The choice of ionization technique is critical.[12] Electrospray Ionization (ESI) is a "soft" technique ideal for generating intact protonated ([M+H]⁺) or deprotonated ([M-H]⁻) molecular ions, confirming the molecular formula.[12] The real differentiation comes from tandem mass spectrometry (MS/MS), where the isolated molecular ion is fragmented through Collision-Induced Dissociation (CID).[13] The stability of the aromatic ring and the positions of the chloro and hydroxyl groups will direct the fragmentation pathways, leading to isomer-specific product ions. For instance, the loss of HCl versus H₂O or CO₂ from the parent ion can vary depending on the proximity of the substituents.

Experimental Workflow: LC-MS/MS Analysis

This workflow combines the separation power of Liquid Chromatography (LC) with the analytical power of tandem mass spectrometry.

Experimental Protocol: LC-MS/MS

• Sample Preparation:

  • Prepare a stock solution of the isomer in a suitable solvent (e.g., methanol or acetonitrile) at 1 mg/mL.

  • Perform serial dilutions to a working concentration of 1-10 µg/mL using the initial mobile phase composition.

• LC Conditions (for separation):

  • Column: A C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.7 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.[1]

    • Scientist's Note: Formic acid aids in protonation/deprotonation, improving ESI efficiency.

  • Gradient: A linear gradient from 5-10% B to 95% B over 10-15 minutes. This should be optimized to achieve separation if possible.

  • Flow Rate: 0.3-0.5 mL/min.

  • Column Temperature: 40 °C.

• MS Conditions (for detection and fragmentation):

  • Ionization Mode: Electrospray Ionization (ESI), negative mode is often preferred for carboxylic acids.

  • MS1 Scan: Scan a mass range that includes the expected deprotonated molecular ion (m/z for C₉H₉ClO₃ is 200.02). This confirms the presence and mass of the analyte.

  • MS/MS Scan (Product Ion Scan):

    • Set the precursor ion to the m/z of the deprotonated molecule (e.g., m/z 200.0).

    • Apply a range of collision energies (e.g., 10-40 eV) to generate a rich fragmentation spectrum. The optimal energy will need to be determined empirically.

Data Presentation: Predicted MS/MS Fragmentation Data

The isomers will have an identical precursor ion but are expected to yield different ratios of key fragment ions.

Table 2: Predicted Key Ions in ESI-MS/MS (Negative Mode)

Isomer	Precursor Ion [M-H]⁻ (m/z)	Key Predicted Fragment Ions (m/z)	Predicted Differentiating Fragmentation Pathway
All Isomers	~200.02	156.03 ([M-H-CO₂]⁻) 121.03 ([M-H-CO₂-Cl]⁻)	The loss of the carboxyl group as CO₂ is a common fragmentation for carboxylic acids. Subsequent loss of chlorine is also expected.
3-(3-Chloro-4-hydroxyphenyl)propanoic acid	~200.02	Unique fragments or intensity ratios	The relative positions of -Cl and -OH may influence the stability of the resulting phenoxide ion, potentially favoring or hindering certain ring cleavages compared to other isomers.
3-(4-Chloro-3-hydroxyphenyl)propanoic acid	~200.02	Unique fragments or intensity ratios	Ortho-effects between the chloro and hydroxyl groups could lead to unique fragmentation pathways, such as the concerted loss of small neutral molecules, that are not as favorable in other isomers.

Note: The ability to differentiate isomers via MS/MS is highly dependent on the specific molecule and instrumentation. Direct analysis of certified reference standards is required for validation.[4]

Single-Crystal X-ray Crystallography: The Definitive 3D Structure

When an unambiguous, absolute structural determination is required, single-crystal X-ray crystallography is the gold standard.[14] This technique provides the precise coordinates of every atom in the crystal lattice, leaving no doubt as to the connectivity and positional arrangement of the substituents on the phenyl ring.[15]

Expertise & Causality: From Diffraction to Structure

The success of this technique is entirely dependent on the ability to grow a high-quality single crystal (typically 0.1-0.3 mm in size).[16] When a beam of X-rays is directed at the crystal, the electrons of the atoms diffract the beam in a specific pattern of spots.[14] The angles and intensities of these diffracted spots are measured and used to calculate an electron density map of the molecule. From this map, a 3D model of the molecule can be built, revealing the exact location of the chlorine atom, the hydroxyl group, and the propanoic acid chain.[17]

Experimental Protocol: Crystal Growth and Structure Determination

• Crystal Growth (The Critical Step):

  • This is often a trial-and-error process. The goal is to find a solvent or solvent system from which the compound will slowly precipitate as well-ordered crystals.

  • Common Techniques:

    • Slow Evaporation: Dissolve the compound in a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture) to near-saturation in a loosely covered vial. Allow the solvent to evaporate over several days to weeks.[16]

    • Vapor Diffusion: Place a concentrated solution of the compound in a small open vial. Place this vial inside a larger sealed jar containing a more volatile "anti-solvent" in which the compound is poorly soluble. The anti-solvent vapor slowly diffuses into the compound solution, reducing its solubility and inducing crystallization.

  • Scientist's Note: Purity is paramount. Even small amounts of impurities can inhibit crystal growth.

• Crystal Mounting and Data Collection:

  • A suitable single crystal is selected under a microscope and mounted on a goniometer head.

  • The crystal is placed in a modern X-ray diffractometer and cooled under a stream of cold nitrogen gas (~100-173 K) to minimize thermal vibration of the atoms.[18]

  • The diffractometer rotates the crystal while exposing it to a monochromatic X-ray beam, collecting a full sphere of diffraction data.

• Structure Solution and Refinement:

  • The collected diffraction data is processed to yield a set of structure factors.

  • Specialized software (e.g., SHELX) is used to solve the "phase problem" and generate an initial electron density map.[14][18]

  • An atomic model is built into the map and refined against the experimental data until the calculated and observed diffraction patterns match closely.

Data Presentation: Expected Crystallographic Data

Each positional isomer, if it crystallizes, will have a unique set of crystallographic parameters that serve as its definitive fingerprint.

Table 3: Representative Crystallographic Data for Isomer Differentiation

Parameter	Description	Expected Outcome for Positional Isomers
Crystal System	The basic geometric shape of the unit cell (e.g., monoclinic, orthorhombic).	May be the same or different for each isomer.
Space Group	The set of symmetry operations that describe the arrangement of molecules within the unit cell.	Highly likely to be different for each isomer. This is a key fingerprint.
Unit Cell Dimensions	The lengths of the cell edges (a, b, c) and the angles between them (α, β, γ).	Will be unique for each isomer's crystal structure. These precise measurements are highly reproducible and serve as definitive proof of a specific solid-state form.
Intermolecular Interactions	The specific hydrogen bonds and other non-covalent interactions (e.g., Cl···O, O-H···O) that form the crystal lattice.	The different placement of the -OH and -Cl groups will lead to entirely different hydrogen bonding networks and packing arrangements in the crystal, which can be visualized and confirmed.[18]

Comparative Summary and Strategic Application

The choice of analytical technique depends on the specific question being asked. The relationship between these techniques is complementary, not competitive.

• For routine screening and confirmation of synthesis: NMR is the fastest and most informative technique. A single ¹H NMR spectrum can often be sufficient to confirm the identity of a known isomer.

• For purity analysis and detection in complex matrices (e.g., metabolic studies): LC-MS/MS is the method of choice due to its high sensitivity and selectivity.[19]

• For absolute proof of structure, patent filings, or resolving ambiguity: X-ray Crystallography provides the definitive, incontrovertible answer, though it is contingent on successful crystal growth.

Conclusion

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Reproducibility of 3-(4-Chloro-3-hydroxyphenyl)propanoic Acid Synthesis: A Comparative Guide to Chemoselective Pathways

Executive Summary

The synthesis of 3-(4-chloro-3-hydroxyphenyl)propanoic acid —a critical building block for GPCR ligands and targeted active pharmaceutical ingredients (APIs)—presents a classic chemoselectivity challenge. The molecule requires the reduction of a conjugated propenoic (acrylic) double bond in the presence of an aryl chloride.

Standard heterogeneous hydrogenation using Palladium on Carbon (Pd/C) frequently triggers hydrodehalogenation of the aryl chloride, leading to unacceptable batch-to-batch variability and high impurity profiles[1]. As a Senior Application Scientist, I have evaluated the reproducibility, scalability, and thermodynamic causality of two orthogonal, highly chemoselective alternatives: Homogeneous Catalysis (Wilkinson's) and Biocatalysis (Enoate Reductase) . This guide objectively compares these pathways to help process chemists establish self-validating, reproducible workflows.

Mechanistic Bottleneck: The Hydrodehalogenation Trap

The core failure mode in synthesizing substituted chlorophenylpropanoic acids is the competitive oxidative addition of the active catalyst into the C–Cl bond. The bond dissociation energy of an aryl chloride is approximately 96 kcal/mol. When exposed to highly active heterogeneous surfaces like Pd/C under H₂ pressure, the palladium inserts into the C–Cl bond at a rate competitive with alkene hydrogenation, resulting in >30% formation of the dehalogenated impurity, 3-(3-hydroxyphenyl)propanoic acid.

To achieve >99% reproducibility, the chosen synthetic pathway must be mechanistically blind to the aryl halide.

Pathway A: Homogeneous Catalysis (Knoevenagel & Wilkinson’s Reduction)

Mechanistic Causality

This pathway begins with a Knoevenagel-Doebner condensation of 4-chloro-3-hydroxybenzaldehyde with malonic acid to form the cinnamic acid intermediate. The critical step is the subsequent reduction using Wilkinson's catalyst [RhCl(PPh₃)₃] . Unlike Pd/C, Wilkinson's catalyst prevents dehalogenation because it operates via a purely homogeneous migratory insertion mechanism[1]. The bulky triphenylphosphine ligands sterically restrict the Rh(I) center, allowing coordination only to the unhindered alkene while electronically ignoring the aryl chloride.

Step-by-Step Protocol

• Condensation: Dissolve 4-chloro-3-hydroxybenzaldehyde (1.0 eq) and malonic acid (1.5 eq) in pyridine. Add 0.1 eq piperidine. Heat to 90 °C for 4 hours. Causality: Piperidine acts as a base catalyst for the condensation, while thermal conditions drive the irreversible decarboxylation to yield the thermodynamically stable (E)-cinnamic acid intermediate.

• Isolation: Precipitate the intermediate by pouring the mixture into ice-cold 1M HCl. Filter and dry.

• Solvent Preparation: Transfer the intermediate to a high-pressure reactor. Dissolve in a 1:1 mixture of ethanol/toluene. Crucial: Degas the solvent via three freeze-pump-thaw cycles. Causality: Wilkinson's catalyst is highly sensitive to dissolved oxygen, which irreversibly oxidizes the active Rh(I) center to an inactive Rh(III) species.

• Hydrogenation: Add 5 mol% [RhCl(PPh₃)₃]. Pressurize the vessel with H₂ gas to 50 psi and stir at 25 °C for 12 hours.

• Workup: Vent H₂, filter through a short pad of silica to remove the rhodium complex, and concentrate in vacuo.

Self-Validation Checkpoint: Isotopic Profiling

To validate chemoselectivity in real-time, analyze the crude mixture via LC-MS (Negative Ion Mode).

• Success Metric: The target product (MW: 200.6) must display a strict 3:1 isotopic ratio at m/z 199 (M-H, ³⁵Cl) and m/z 201 (M-H, ³⁷Cl).

• Failure Metric: The appearance of a singlet peak at m/z 165 indicates hydrodehalogenation. The preservation of the 3:1 isotopic cluster is a definitive, internal validation that the C–Cl bond remains intact.

Pathway B: Biocatalytic Route (Heck Coupling & Enoate Reductase)

Mechanistic Causality

This pathway utilizes a Heck cross-coupling of 5-bromo-2-chlorophenol with acrylic acid to form the intermediate, followed by biocatalytic reduction. Enoate reductases (EC 1.3.1.31) , such as those derived from Clostridium sporogenes or plant OPR isoenzymes, are flavoproteins that act on the conjugated carbon-carbon double bonds of hydroxycinnamic acids[2],[3],[4]. They operate via an asymmetric hydride transfer from FMN to the β-carbon, followed by protonation at the α-carbon. Because the enzyme active site is strictly tailored for α,β-unsaturated carboxylates, it provides absolute chemoselectivity, leaving the aryl chloride completely untouched[5].

Step-by-Step Protocol

• Heck Coupling: React 5-bromo-2-chlorophenol with acrylic acid using Pd(OAc)₂ and P(o-tolyl)₃ in triethylamine. Causality: The oxidative addition of Pd occurs selectively at the weaker C–Br bond (~81 kcal/mol) over the C–Cl bond, ensuring regioselective coupling.

• Biocatalytic Setup: Dissolve the isolated intermediate (50 mM) in 100 mM potassium phosphate buffer. Crucial: Adjust and strictly maintain pH at 7.0. Causality: Enoate reductases rapidly denature and lose their FAD/FMN cofactors outside the pH 6.5–7.5 window.

• Cofactor Recycling: Add 1.5 eq of glucose, 10 U/mL Glucose Dehydrogenase (GDH), and 0.5 mM NAD⁺. Causality: Stoichiometric NADH is economically unviable. GDH continuously reduces NAD⁺ back to NADH by oxidizing glucose to gluconolactone, driving the thermodynamic equilibrium forward.

• Reduction: Add 5 mg/mL of lyophilized Enoate Reductase. Incubate at 30 °C for 24 hours with gentle orbital shaking (150 rpm).

• Workup: Acidify to pH 2.0 to precipitate the protein, extract with ethyl acetate, and evaporate.

Self-Validation Checkpoint: UV-Vis Kinetic Monitoring

Validate the health of the biocatalytic system by monitoring the reaction via UV-Vis spectroscopy at 340 nm (the absorption maximum of NADH).

• System Health: A steady-state absorbance at 340 nm indicates the GDH recycling system is perfectly balanced with the enoate reductase consumption rate.

• Failure Metric: If A₃₄₀ drops to zero prematurely, the recycling system has failed (e.g., GDH denaturation or glucose depletion), and the reaction will stall.

Quantitative Performance Comparison

Metric	Pathway A (Wilkinson's)	Pathway B (Enoate Reductase)	Standard Pd/C (Control)
Overall Yield	88 - 92%	94 - 98%	60 - 65%
Chemoselectivity (Target:Impurity)	> 99:1	> 99.9:0.1	70:30
Dehalogenation Risk	0%	0%	> 30%
E-Factor (kg waste / kg product)	High (Heavy metal waste)	Low (Aqueous buffer, biodegradable)	Medium
Reproducibility Score (1-10)	8.5 (Sensitive to O₂)	9.5 (Highly robust if pH controlled)	4.0 (Surface-dependent)
Primary Failure Mode	Catalyst oxidation via poor degassing	pH drift causing enzyme denaturation	Uncontrollable over-reduction

Synthesis Workflow & Decision Matrix

Fig 1: Chemoselective synthesis workflows for 3-(4-chloro-3-hydroxyphenyl)propanoic acid.

References

• [2] ASM Journals. Unravelling the Reduction Pathway as an Alternative Metabolic Route to Hydroxycinnamate Decarboxylation in Lactobacillus plantarum.[Link]

• [3] PMC. Recombinant expression and characterisation of the oxygen-sensitive 2-enoate reductase from Clostridium sporogenes.[Link]

• [5] ResearchGate. Asymmetric Bioreduction of C=C bonds using enoate reductases OPR1, OPR3 and YqjM: Enzyme-Based Stereocontrol.[Link]

• [4] BRENDA Enzyme Database. Information on EC 1.3.1.31 - 2-enoate reductase.[Link]

Sources

• 1. 3-(3-Bromo-2-chlorophenyl)propanoic Acid [benchchem.com]
• 2. journals.asm.org [journals.asm.org]
• 3. Recombinant expression and characterisation of the oxygen-sensitive 2-enoate reductase from Clostridium sporogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Information on EC 1.3.1.31 - 2-enoate reductase - BRENDA Enzyme Database [brenda-enzymes.org]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-(4-Chloro-3-hydroxyphenyl)propanoic acid

Advanced Safety and Operational Protocol: Handling 3-(4-Chloro-3-hydroxyphenyl)propanoic Acid

As a Senior Application Scientist, I frequently consult on the safe integration of highly reactive and toxic intermediates into drug development workflows. The compound 3-(4-Chloro-3-hydroxyphenyl)propanoic acid (CAS 1261850-66-1)[1] presents a complex toxicological profile that demands rigorous, self-validating safety systems. Standard laboratory safety protocols are insufficient for this class of chemicals. This guide provides a comprehensive, evidence-based framework for Personal Protective Equipment (PPE), operational handling, and disposal.

Toxicological Causality and Hazard Profile

To design an effective PPE strategy, we must first understand the molecular causality of the hazard. This compound features three critical structural moieties that synergistically increase its danger:

• Phenolic Hydroxyl Group: Phenols are highly corrosive and capable of rapid dermal absorption. They denature epidermal proteins and can cause severe systemic toxicity affecting the central nervous system, liver, and kidneys[2]. Furthermore, phenolic skin exposure can be initially painless due to a localized anesthetic effect, leading to dangerously delayed emergency responses[3].

• Chlorine Substitution (Halogenation): The addition of a halogen atom significantly increases the molecule's lipophilicity. This enhances its ability to penetrate the lipid bilayers of human skin and compromises the structural integrity of standard laboratory glove materials[4].

• Propanoic Acid Chain: Contributes to the overall acidity, exacerbating local tissue damage and severe ocular irritation upon contact.

Evidence-Based PPE Matrix

Standard latex or thin nitrile gloves provide virtually no protection against halogenated phenolic compounds[4][5]. We must employ a "defense-in-depth" strategy, where every layer of PPE acts as a self-validating fail-safe. If an outer layer is compromised, the inner layer provides the critical time required for safe doffing and decontamination.

Table 1: PPE Specifications and Degradation Data for Halogenated Phenolic Acids

PPE Category	Recommended Material	Scientific Justification & Causality
Inner Gloves	8-mil Nitrile	Provides baseline dexterity and a secondary barrier. Standard latex must be avoided as it offers little chemical protection and dissolves rapidly[4][5].
Outer Gloves	Neoprene or Butyl Rubber	Neoprene offers superior resistance to phenolic compounds, preventing rapid permeation[4][5]. The layered approach validates safety: if the outer glove tears, the inner nitrile protects during immediate doffing[2].
Eye Protection	ANSI Z87.1 Goggles + Face Shield	Phenolic splashes cause irreversible corneal damage and blindness[3]. A face shield alone is insufficient; unvented goggles prevent vapor intrusion[6].
Body Protection	Butyl Rubber Apron over Lab Coat	Standard cotton lab coats absorb lipophilic liquids, holding the toxin against the skin. A non-permeable apron repels corrosive spills[2].
Respiratory	Calibrated Fume Hood	Mitigates the inhalation of toxic, mutagenic aerosols or dust generated during weighing and transfer[2][3].

Operational Workflow and Step-by-Step Methodology

To prevent exposure, the operational workflow must be strictly linear and contained.

Operational workflow for handling halogenated phenolic acids.

Protocol: Safe Handling and Solution Preparation

• Environmental Verification: Before opening the chemical container, verify that the fume hood is operational with a face velocity between 80-100 feet per minute (fpm). Clear the hood of all unnecessary clutter to prevent spill propagation[2][3].

• PPE Layering: Don long pants and closed-toe shoes. Apply the 8-mil nitrile inner gloves, followed by the lab coat, butyl rubber apron, and finally the heavy-duty Neoprene outer gloves[2]. Secure unvented safety goggles and a face shield.

• Containment Weighing: Do not weigh 3-(4-Chloro-3-hydroxyphenyl)propanoic acid on an open bench. Use a draft shield within the fume hood. Use an anti-static weighing boat to prevent the highly irritating powder from aerosolizing.

• Solvent Integration: When dissolving the acid, add the solid to the solvent slowly. Phenolic acid dissolution can be exothermic; rapid addition may cause localized boiling and toxic splashing.

• Decontamination: Upon completion, wash the exterior of the Neoprene gloves with water before removing them. Doff the outer gloves, then the inner gloves, and immediately wash hands with soap and water[5].

Emergency Response and Decontamination Plan

Because of the severe systemic toxicity of halogenated phenols, standard water flushing is often insufficient for dermal exposure. Phenols are highly lipophilic and poorly soluble in water; therefore, Polyethylene Glycol (PEG) must be used to draw the chemical out of the skin via osmotic and solubility gradients[7].

Emergency response pathway for dermal exposure to phenolic compounds.

Step-by-Step First Aid Protocol:

• Immediate Doffing: If exposure occurs, immediately move to the safety shower. Remove all contaminated clothing and PPE while under the flowing water. Do not hesitate to cut off garments to prevent pulling contaminated fabric over the face[3].

• Initial Flush: Flush the affected area with copious amounts of cold water for a minimum of 15 minutes[2][3].

• PEG Application: After the initial flush, swab the affected area with cotton soaked in Polyethylene Glycol (PEG 300 or PEG 400). Do not rub , as friction increases dermal absorption[7]. The PEG acts as a localized solvent to safely extract the lipophilic phenol from the epidermis.

• Medical Escalation: Call emergency services immediately. Provide the SDS for 3-(4-Chloro-3-hydroxyphenyl)propanoic acid to the paramedics, emphasizing the risk of systemic phenolic toxicity[3].

Logistical and Disposal Plan

Improper disposal of halogenated phenolic acids can lead to catastrophic environmental contamination or dangerous chemical incompatibilities.

• Waste Segregation: All liquid waste containing this compound must be strictly classified and labeled as "Halogenated Organic Waste."

• Chemical Incompatibilities: Never dispose of this compound in waste containers holding strong oxidizing agents, aldehydes, or non-halogenated solvents. Mixing halogenated phenols with strong oxidizers can cause violent exothermic reactions or the release of highly toxic chlorine gas[7][8].

• Solid Waste: Contaminated weighing boats, pipette tips, and disposable inner nitrile gloves must be placed in a sealed, puncture-resistant container labeled as "Hazardous Chemical Solid Waste" and processed by a licensed hazardous waste contractor[3][5]. Do not place contaminated gloves in regular laboratory trash[5].

References

• "CAS#:1261850-66-1 | 3-(4-Chloro-3-hydroxyphenyl)propanoic acid", Chemsrc, [Link]

• "Phenol Standard Operating Procedure", Yale Environmental Health & Safety, [Link]

• "SAFETY DATA SHEET Phenol Solution", INEOS Group, [Link]

• "Phenol - OHS Information Sheet", Monash University Health Safety & Wellbeing, [Link]

• "Glove Selection Guide", UC Berkeley Office of Environment, Health & Safety, [Link]

• "Glove Selection and Usage", TU Delft, [Link]

• "Personal Protective Equipment", Occupational Safety and Health Administration (OSHA), [Link]

• "Phenol 90% Safety Data Sheet", Chemius, [Link]

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